3-(Difluoromethoxy)phenylacetylene

• CAS: 519059-03-1

Core Science & Biosynthesis

Comprehensive Physicochemical Profiling and Solubility Dynamics of 3-(Difluoromethoxy)phenylacetylene

Executive Summary

In the landscape of modern medicinal chemistry and materials science, terminal alkynes bearing fluorinated motifs are highly sought-after building blocks. 3-(Difluoromethoxy)phenylacetylene (CAS: 519059-03-1) represents a prime example of such a bifunctional intermediate. It combines the predictable reactivity of a terminal alkyne—ideal for Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) and Sonogashira cross-couplings—with the unique stereoelectronic properties of a difluoromethoxy (-OCF₂H) group.

As an Application Scientist, understanding the physical properties and solubility profile of this compound is not merely an exercise in data collection; it is fundamental to designing robust synthetic workflows. This whitepaper provides an in-depth analysis of the physicochemical behavior of 3-(difluoromethoxy)phenylacetylene, exploring the causality behind its solubility and detailing self-validating experimental protocols for its application.

Core Physicochemical Properties & Structural Causality

The macroscopic physical properties of 3-(difluoromethoxy)phenylacetylene are directly dictated by its molecular architecture. The terminal alkyne provides a linear, electron-rich axis, while the meta-substituted -OCF₂H group introduces significant dipole moments and alters the electron density of the aromatic ring.

Structural Identifiers and Physical State

At standard temperature and pressure, 3-(difluoromethoxy)phenylacetylene is typically encountered as a solid[1]. The transition from a liquid (as seen in unsubstituted phenylacetylene) to a solid state is driven by the increased crystalline lattice energy. The polarized C-F bonds in the difluoromethoxy group engage in intermolecular dipole-dipole interactions, which, combined with the π−π stacking of the aromatic rings, rigidify the molecular assembly.

Quantitative Data Summary

While exact experimental boiling points and vapor pressures are often omitted from standard safety data sheets for this specific fine chemical[2], its fundamental identifiers and predicted behaviors are well-established[1].

Property	Value / Description
Chemical Name	3-(Difluoromethoxy)phenylacetylene
CAS Number	519059-03-1
Molecular Formula	C₉H₆F₂O
Molecular Weight	168.14 g/mol
SMILES String	FC(F)Oc1cccc(c1)C#C
Physical Form	Solid[1]
Hazard Classification	Acute Tox. 3 (Oral)[1]

Table 1: Fundamental chemical identifiers and physical properties.

Solubility Thermodynamics and Solvent Compatibility

Solubility is a thermodynamic equilibrium dictated by the energy required to disrupt solute-solute interactions versus the energy released by solute-solvent solvation.

The Lipophilic Nature of the -OCF₂H Group

The difluoromethoxy group acts as a lipophilic bioisostere for hydroxyl or methoxy groups. While the hydrogen atom in the -OCF₂H moiety can act as a weak hydrogen bond donor, the dominant thermodynamic force is the hydrophobicity of the fluorinated aromatic system. Topological models and partition coefficient (LogP) algorithms applied to structurally similar fluorinated benzenes indicate a highly lipophilic character[3].

In aqueous media, the energetic penalty of forming a cavity within the highly ordered hydrogen-bonded water network is not offset by the weak solute-water interactions, resulting in functional insolubility. Conversely, in polar aprotic solvents like DMSO or DMF, strong dipole-induced dipole interactions facilitate rapid and complete solvation.

Solvent Category	Specific Solvent	Estimated Solubility Profile
Aqueous	Water, PBS Buffers	Insoluble (< 0.1 mg/mL)
Polar Aprotic	DMSO, DMF, Acetonitrile	Highly Soluble (> 50 mg/mL)
Non-Polar / Halogenated	Dichloromethane (DCM), Chloroform	Highly Soluble
Polar Protic	Methanol, Ethanol	Soluble

Table 2: Empirical solubility matrix for 3-(difluoromethoxy)phenylacetylene.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity and reproducibility, experimental workflows must be "self-validating"—meaning the protocol inherently contains steps to verify its own success or failure.

Protocol A: Kinetic Solubility Assessment via HPLC-UV

Visual inspection of solubility is prone to human error (e.g., missing micro-particulates). This protocol uses phase separation and quantitative chromatography to establish true kinetic solubility.

• Sample Preparation: Weigh exactly 5.0 mg of 3-(difluoromethoxy)phenylacetylene into a 1.5 mL microcentrifuge tube.

• Solvent Addition: Add 1.0 mL of the target solvent (e.g., 5% DMSO in aqueous buffer) to target a theoretical maximum concentration of 5 mg/mL.

• Agitation: Vortex the mixture for 2 minutes, followed by sonication in a water bath at 25°C for 15 minutes.

• Phase Separation (Self-Validation Step): Centrifuge the tube at 10,000 x g for 10 minutes. Validation: The presence of a visible pellet confirms that the solution has reached saturation. If no pellet forms, the kinetic solubility is ≥ 5 mg/mL.

• Quantification: Carefully aspirate 100 µL of the supernatant, dilute appropriately in mobile phase, and quantify the concentration via HPLC-UV (monitoring at 254 nm) against a pre-established standard curve.

Caption: Workflow for self-validating kinetic solubility assessment.

Protocol B: Application in CuAAC (Click Chemistry)

The primary utility of this compound is its participation in click chemistry. This protocol outlines a robust method for coupling the alkyne with an organic azide.

• Reagent Assembly: Dissolve 1.0 equivalent of 3-(difluoromethoxy)phenylacetylene and 1.05 equivalents of the target organic azide in a 1:1 mixture of tert-butanol and water (0.2 M concentration).

• Catalyst Generation: Add 0.2 equivalents of Sodium Ascorbate (freshly prepared 1M aqueous solution). This acts as a reducing agent to maintain copper in the active +1 oxidation state.

• Initiation: Add 0.05 equivalents of Copper(II) Sulfate pentahydrate (CuSO₄·5H₂O). The solution will typically transition from blue to pale yellow/colorless as Cu(I) is generated.

• Reaction Monitoring (Self-Validation Step): Stir at room temperature for 2-4 hours. Monitor the reaction via LC-MS. Validation: The complete disappearance of the alkyne mass peak (m/z 168.14) and the emergence of the corresponding 1,4-disubstituted 1,2,3-triazole product mass confirms successful cycloaddition.

Caption: Mechanistic workflow of Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC).

References

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• 3. CAS:706-27-4, 4-甲基三氟甲氧基苯-毕得医药 [bidepharm.com]

thermodynamic stability of difluoromethoxy-substituted terminal alkynes

An In-depth Technical Guide to the Thermodynamic Stability of Difluoromethoxy-Substituted Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Foreword: The Dichotomy of Stability and Reactivity in Modern Drug Discovery

In the landscape of contemporary drug development, the terminal alkyne has emerged as a cornerstone functional group. Its utility in "click" chemistry, exemplified by the copper-catalyzed azide-alkyne cycloaddition (CuAAC), has revolutionized the synthesis of complex molecular architectures. However, the very reactivity that makes the terminal alkyne so valuable also presents a significant challenge: inherent instability. This is particularly true for small, energy-rich molecules where the acetylenic moiety can be prone to decomposition, sometimes with hazardous consequences.

The introduction of fluorine-containing substituents, such as the difluoromethoxy (OCF2H) group, into drug candidates is a widely adopted strategy to enhance metabolic stability, modulate lipophilicity, and improve binding affinity.[1][2] The OCF2H group, in particular, is recognized for its role as a metabolically stable bioisostere for other functional groups.[2] This guide delves into the thermodynamic stability of a unique class of compounds at the intersection of these two critical areas of medicinal chemistry: difluoromethoxy-substituted terminal alkynes.

This document provides a comprehensive overview of the factors governing the stability of these molecules, methodologies for their assessment, and insights into the safe handling and application of this promising, yet potentially energetic, class of compounds.

The Electronic Influence of the Difluoromethoxy Group on Alkyne Stability

The thermodynamic stability of a terminal alkyne is intrinsically linked to the electronic nature of its substituents. The difluoromethoxy group exerts a strong electron-withdrawing effect, which can significantly influence the stability of the adjacent alkyne. This influence is primarily a result of the high electronegativity of the fluorine atoms.

The C-F bond is one of the strongest in organic chemistry, with a bond dissociation energy of up to 130 kcal mol⁻¹.[1] This inherent strength contributes to the overall metabolic stability of molecules containing fluoroalkyl groups.[3] The electron-withdrawing nature of the OCF2H group can impact the alkyne moiety in several ways:

• Polarization of the C-H bond: The inductive effect of the OCF2H group can increase the acidity of the terminal alkyne's proton, potentially influencing its reactivity in deprotonation-initiated reactions.

• Stabilization of the Conjugate Base: The electron-withdrawing nature of the difluoromethoxy group can stabilize the resulting acetylide anion, which may be a key intermediate in certain decomposition pathways.

• Influence on Radical Stability: The difluoromethyl radical is known to have a higher energy singly occupied molecular orbital (SOMO) compared to the trifluoromethyl radical, making it more nucleophilic.[1] This can affect the propensity of the molecule to undergo radical-initiated decomposition.

Computational studies on the stability of fluorinated alkenes and alkynes have shown that strong electron-withdrawing groups can destabilize the unsaturated carbon atoms.[4] This suggests that while the OCF2H group imparts metabolic stability, it may decrease the intrinsic thermodynamic stability of the alkyne itself.

Methodologies for Assessing Thermodynamic Stability

A thorough understanding of the is crucial for their safe handling and application. A combination of experimental and computational techniques should be employed for a comprehensive assessment.

Experimental Approaches

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful technique for evaluating the thermal behavior of energetic materials.[5][6][7] It measures the difference in heat flow between a sample and a reference as a function of temperature. For difluoromethoxy-substituted terminal alkynes, DSC can provide critical information about:

• Onset of Decomposition: The temperature at which an exothermic decomposition begins. This is a key indicator of thermal stability.

• Enthalpy of Decomposition (ΔHd): The total heat released during decomposition. A large exothermic ΔHd can indicate a significant hazard potential.

• Thermal Runaway Potential: The shape and sharpness of the exothermic peak can provide insights into the kinetics of the decomposition reaction.

Experimental Protocol: DSC Analysis of a Novel Difluoromethoxy-Substituted Terminal Alkyne

• Sample Preparation: Accurately weigh 3-6 mg of the compound into a hermetically sealed aluminum pan. The use of a sealed pan is critical to prevent the loss of volatile decomposition products, which could lead to an underestimation of the decomposition enthalpy.[5][8]

• Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a starting temperature of 40 °C.

  • Ramp the temperature at a controlled rate, typically 2-10 °C/min, up to a final temperature of 300-350 °C. A slower ramp rate can provide better resolution of thermal events.[5]

  • Maintain an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

• Data Analysis:

  • Identify and integrate any exothermic peaks to determine the onset temperature and the enthalpy of decomposition (in J/g or kJ/mol).

  • Compare the results to those of known stable and unstable compounds to assess the relative hazard.

Combustion Calorimetry

For a more fundamental understanding of thermodynamic stability, the standard enthalpy of formation (ΔHf°) can be determined using combustion calorimetry. This technique involves the complete combustion of a substance in a controlled environment and measurement of the heat released. For fluorinated compounds, this often requires specialized techniques due to the corrosive nature of the products (e.g., HF).[9][10]

• Oxygen Bomb Calorimetry: The compound is combusted in a high-pressure oxygen atmosphere. The formation of HF and potentially CF4 requires careful analysis of the combustion products to obtain an accurate enthalpy of formation.[9]

• Fluorine Bomb Calorimetry: In some cases, combustion in elemental fluorine is used. This is a highly specialized and hazardous technique.[10][11][12]

Computational Approaches

In silico methods are invaluable for predicting the thermodynamic properties of new molecules and for understanding the factors that influence their stability.

Density Functional Theory (DFT) Calculations

DFT is a widely used computational method for calculating the electronic structure and properties of molecules. For difluoromethoxy-substituted terminal alkynes, DFT can be used to calculate:

• Heats of Formation (HOF): Isodesmic reactions, where the number and types of bonds are conserved on both sides of the reaction, can be used to accurately calculate HOFs.[13][14]

• Bond Dissociation Energies (BDEs): The BDE of the terminal C-H bond and the C-C single bond adjacent to the alkyne can provide insights into potential decomposition pathways.[13][15][16][17] A lower BDE suggests a weaker bond that is more susceptible to homolytic cleavage.

Workflow for Computational Assessment of Stability

Caption: A typical workflow for the computational assessment of the thermodynamic stability of a novel compound.

Data Summary and Interpretation

Compound Class	Typical DSC Onset (Exotherm)	Notes	References
Terminal Diynes	~92 °C	Can decompose slowly at room temperature.	[5]
Bulky Diynes	> 220 °C	Increased steric hindrance can improve thermal stability.	[5][6]
Polyynes	Correlates with cyclization activation energy	DSC can provide insights into reactivity.	[5][7]
Azido-triazines	~159 °C	Can be potentially explosive despite some reports of being "safe".	[8]

Interpretation:

• Simple terminal alkynes can exhibit low thermal stability.

• The presence of bulky substituents can significantly increase the decomposition temperature.

• It is reasonable to hypothesize that difluoromethoxy-substituted terminal alkynes, particularly those with low molecular weight, may exhibit decomposition onsets in the lower to moderate temperature range (e.g., 100-200 °C).

Safety, Handling, and Mitigation Strategies

Given the potential for thermal instability, all novel difluoromethoxy-substituted terminal alkynes should be treated as potentially hazardous until proven otherwise.

Best Practices for Safe Handling:

• Small-Scale Synthesis: Initial syntheses should be performed on a small scale (milligrams to a few grams).

• Thermal Hazard Assessment: DSC analysis should be performed on any new compound before scaling up the synthesis.

• Avoid Isolation of Crude Product: If possible, use crude product directly in the next step to avoid isolating potentially unstable intermediates.

• Storage: Store compounds at low temperatures (e.g., in a refrigerator or freezer) and protected from light.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and gloves. Consider the use of a blast shield for reactions involving potentially explosive compounds.

Logical Relationship for Hazard Assessment

Caption: A decision-making flowchart for the thermal hazard assessment of new compounds.

Conclusion

Difluoromethoxy-substituted terminal alkynes represent a class of molecules with significant potential in drug discovery and materials science. However, the combination of an energetic alkyne moiety with a strongly electron-withdrawing difluoromethoxy group necessitates a thorough evaluation of their thermodynamic stability. By employing a combination of experimental techniques like DSC and computational methods such as DFT, researchers can gain a comprehensive understanding of the thermal behavior of these compounds. This knowledge is essential for ensuring their safe handling, for the design of robust synthetic routes, and for the development of stable and effective new chemical entities.

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• Direct C-H difluoromethyl(thiol/selenol)ation of terminal alkynes - Chemical Review and Letters. (URL: [Link])

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• 2-Difluoromethoxy-substituted Estratriene Sulfamates: Synthesis, Anti-proliferative SAR, Anti-tubulin Activity and Steroid Sulfatase Inhibition - PMC. (URL: [Link])

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Introduction: The Significance of the Difluoromethoxy Moiety in Arylacetylenes

An In-depth Technical Guide to the Synthesis of 3-(Difluoromethoxy)phenylacetylene

In the landscape of modern drug discovery and materials science, the incorporation of fluorine atoms into organic molecules is a well-established strategy for modulating physicochemical and biological properties.[1][2] The difluoromethoxy group (–OCF₂H) has emerged as a particularly valuable substituent. It acts as a lipophilic hydrogen bond donor, enhancing metabolic stability and membrane permeability, and serves as a bioisostere for hydroxyl or thiol groups.[2][3] When appended to a phenylacetylene scaffold, a versatile building block in organic synthesis, the resulting molecule, 3-(difluoromethoxy)phenylacetylene, becomes a key intermediate for accessing a wide range of complex chemical entities, from active pharmaceutical ingredients to advanced organic materials.[4][5]

This guide provides a comprehensive overview of the principal synthetic pathways to 3-(difluoromethoxy)phenylacetylene. We will dissect the strategic considerations, mechanistic underpinnings, and detailed protocols for each major route, offering researchers and development professionals a practical framework for its synthesis. The primary strategies revolve around two logical disconnections: the formation of the alkyne on a pre-existing difluoromethoxyphenyl ring, or the installation of the difluoromethoxy group onto a phenylacetylene precursor.

Pathway I: Alkyne Formation from 3-(Difluoromethoxy)benzaldehyde

The most direct and widely employed strategy begins with the commercially available precursor, 3-(difluoromethoxy)benzaldehyde.[6] This approach leverages well-established one-carbon homologation reactions that convert an aldehyde functional group into a terminal alkyne.

A. Corey-Fuchs Reaction

The Corey-Fuchs reaction is a robust, two-step sequence for transforming aldehydes into terminal alkynes.[7][8] The methodology first converts the aldehyde into a 1,1-dibromoalkene, which is subsequently treated with a strong base to furnish the alkyne.[9]

Mechanism & Rationale: The first step involves the in-situ generation of a phosphorus ylide from triphenylphosphine (PPh₃) and carbon tetrabromide (CBr₄). This ylide then engages in a Wittig-type reaction with 3-(difluoromethoxy)benzaldehyde to yield the stable 1-(2,2-dibromovinyl)-3-(difluoromethoxy)benzene intermediate.[10] The second step is a Fritsch-Buttenberg-Wiechell rearrangement.[9] Treatment with two equivalents of a strong organolithium base, typically n-butyllithium (n-BuLi), first induces elimination of HBr to form a bromoalkyne, followed by a lithium-halogen exchange and subsequent quenching to yield the terminal alkyne.[9][10] The use of zinc dust in the first step can improve yields and simplify purification by reducing the amount of triphenylphosphine required.[8]

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Harnessing 3-(Difluoromethoxy)phenylacetylene: A Bifunctional Scaffold for Next-Generation Therapeutics

The strategic incorporation of fluorine-containing functional groups is a cornerstone of modern drug discovery, enabling the precise modulation of a candidate's physicochemical and pharmacokinetic profiles. Among these moieties, the difluoromethoxy group (–OCF₂H) has emerged as a highly privileged pharmacophore. When coupled with a terminal alkyne—as seen in 3-(difluoromethoxy)phenylacetylene —the resulting bifunctional building block provides medicinal chemists with a powerful tool for rapid, modular scaffold assembly.

This technical guide explores the mechanistic advantages of the difluoromethoxy group, details self-validating synthetic workflows for utilizing 3-(difluoromethoxy)phenylacetylene, and examines its role in the development of advanced therapeutics.

The Physicochemical Paradigm of the Difluoromethoxy Group

The decision to incorporate a 3-(difluoromethoxy)phenyl moiety into a drug scaffold is rarely arbitrary; it is driven by the need to solve specific pharmacokinetic (PK) or target-binding challenges.

The "Lipophilic Hydrogen Bond Donor" Concept

Unlike the strongly electron-withdrawing and highly lipophilic trifluoromethoxy (–OCF₃) group, the difluoromethoxy group possesses a unique hydrogen atom. The strong electron-withdrawing effect of the two fluorine atoms polarizes the C–H bond, rendering the proton acidic enough to act as a hydrogen bond donor[1]. With a Hammett sigma constant (σp) of approximately +0.14, the –OCF₂H group is weakly electron-withdrawing, allowing it to serve as a highly effective bioisostere for hydroxyl (–OH), thiol (–SH), and amine (–NH₂) groups[2].

Metabolic Stability and Permeability

A primary driver for replacing a methoxy (–OCH₃) group with a difluoromethoxy group is the mitigation of cytochrome P450-mediated O-dealkylation. The exceptionally strong carbon-fluorine bonds resist enzymatic cleavage, drastically improving the metabolic half-life of the compound[2]. Furthermore, the –OCF₂H group increases lipophilicity compared to a standard methoxy group, enhancing cellular membrane permeability and oral bioavailability without pushing the molecule into the highly lipophilic (and often promiscuous) territory of –OCF₃ derivatives[3].

Table 1: Comparative Physicochemical Properties of Methoxy vs. Fluoromethoxy Groups

Property	Methoxy (–OCH₃)	Difluoromethoxy (–OCF₂H)	Trifluoromethoxy (–OCF₃)
Lipophilicity (Hansch π)	-0.02	+0.68	+1.04
Electronic Effect (Hammett σp)	-0.27 (EDG)	+0.14 (Weak EWG)	+0.35 (EWG)
H-Bond Donor Capacity	None	Moderate (Lipophilic HBD)	None
Metabolic Stability	Low (Prone to CYP450 cleavage)	High (Resists O-dealkylation)	Very High

Synthetic Workflows & Experimental Protocols

3-(Difluoromethoxy)phenylacetylene features a terminal alkyne, making it an ideal substrate for modular coupling chemistries. The following protocols demonstrate how to integrate this building block into larger scaffolds using self-validating methodologies.

Workflow for synthesizing and evaluating difluoromethoxy-triazole scaffolds.

Protocol A: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Objective: Construct a metabolically stable 1,4-disubstituted 1,2,3-triazole bridging the 3-(difluoromethoxy)phenyl moiety and an azide-bearing core[4].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve the azide core (1.0 eq) and 3-(difluoromethoxy)phenylacetylene (1.05 eq) in a 1:2 v/v mixture of H₂O and Ethanol (EtOH).

  • Causality: The aqueous-alcoholic solvent system ensures the solubility of both the lipophilic organic substrates and the inorganic copper catalysts, while maintaining a green chemistry profile[4].

• Catalyst Generation: Add CuSO₄·5H₂O (0.05 eq) and sodium ascorbate (0.10 eq) to the stirring mixture.

  • Causality: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ. Generating Cu(I) dynamically prevents the oxidative homocoupling of the terminal alkyne (Glaser coupling) that frequently occurs when pre-formed Cu(I) salts are exposed to atmospheric oxygen.

• Reaction Execution: Stir the mixture at 50 °C for 2–3 hours.

  • Self-Validating Check 1 (Visual/LC-MS): The reduction of Cu(II) to Cu(I) is visually confirmed by a shift from a blue solution to a pale yellow/colorless suspension. LC-MS monitoring should confirm the disappearance of the alkyne mass (m/z 168.14) and the appearance of the [M+H]⁺ product peak.

• Quenching and Extraction: Dilute the reaction with H₂O (10 mL) and extract with Dichloromethane (DCM) (3 × 5 mL). Wash the combined organic layers with brine (2 × 10 mL), dry over anhydrous Na₂SO₄, and concentrate under vacuum.

  • Causality: The brine wash is critical to partition and remove residual copper salts and ascorbate, preventing heavy metal toxicity in downstream biological assays.

• Purification & Validation: Purify the crude product via crystallization (DCM/EtOH) or flash chromatography.

  • Self-Validating Check 2 (NMR): Confirm regioselectivity via ¹H NMR. The exclusive formation of the 1,4-isomer is validated by the presence of a characteristic, highly deshielded triazole proton singlet typically observed between δ 8.0–8.5 ppm.

Protocol B: Sonogashira Cross-Coupling

Objective: Synthesize an internal alkyne linking the 3-(difluoromethoxy)phenyl group to an aryl halide to create extended conjugated systems.

Step-by-Step Methodology:

• Degassing: Dissolve 3-(difluoromethoxy)phenylacetylene (1.2 eq) and the target aryl iodide (1.0 eq) in anhydrous Tetrahydrofuran (THF) and Triethylamine (TEA) (1:1 v/v). Sparge the solution with Argon for 15 minutes.

  • Causality: Oxygen must be rigorously excluded to prevent the Pd-catalyzed oxidative homocoupling of the alkyne. TEA serves a dual purpose as both the base (to deprotonate the alkyne) and a co-solvent.

• Catalyst Addition: Add Pd(PPh₃)₂Cl₂ (0.02 eq) and CuI (0.04 eq) under a positive stream of Argon.

  • Causality: The Pd/Cu dual catalyst system lowers the activation energy of the coupling. CuI forms a copper acetylide intermediate that rapidly transmetalates with the Pd(II) complex, facilitating the cross-coupling cycle.

• Reaction & Workup: Stir at room temperature to 50 °C for 4-8 hours. Upon completion (validated by TLC), filter the mixture through a Celite pad.

  • Self-Validating Check (NMR): Validate the successful coupling via ¹³C NMR. The shift of the alkyne carbons from terminal alkyne resonances (~70-80 ppm) to internal alkyne resonances (~85-95 ppm) confirms the formation of the C-C bond.

Case Study: NLRP3 Inflammasome Inhibitors and PET Radiotracers

The utility of 3-(difluoromethoxy)phenylacetylene is perfectly exemplified in the development of novel therapeutics targeting the NLRP3 inflammasome. Recent medicinal chemistry campaigns have utilized terminal alkynes to construct 1,2,3-triazole bearing scaffolds that act as potent NLRP3 inhibitors[4].

Mechanism of action for difluoromethoxy-triazole inhibitors targeting NLRP3.

In these campaigns, lead compounds (such as YQ128 and MS124 analogs) demonstrated high binding affinity to human recombinant NLRP3 protein (Kd < 120 nM)[4]. By incorporating a difluoromethoxy group via the phenylacetylene precursor, researchers can achieve two critical objectives:

• Enhanced Target Binding: The lipophilic hydrogen bond donor capacity of the –OCF₂H group allows for novel interactions within the hydrophobic pockets of the NLRP3 NACHT domain.

• Neuroinflammation Targeting: The fine-tuned lipophilicity (LogP) imparted by the difluoromethoxy group enables these molecules to rapidly cross the blood-brain barrier (BBB), making them highly suitable for development as PET radiotracers for imaging neuroinflammation[4].

Conclusion

3-(Difluoromethoxy)phenylacetylene is far more than a simple building block; it is a strategic asset in medicinal chemistry. By merging the click-ready reactivity of a terminal alkyne with the profound physicochemical benefits of the difluoromethoxy group—namely metabolic stability, optimized lipophilicity, and unique hydrogen-bonding capabilities—this scaffold empowers researchers to rapidly generate and optimize highly efficacious drug candidates.

References

• Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept Journal of Medicinal Chemistry - ACS Publications[Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design MDPI [Link]

• Design and discovery of novel NLRP3 inhibitors and PET imaging radiotracers based on a 1,2,3-triazole bearing scaffold National Institutes of Health (PMC)[Link]

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IR spectroscopy absorption bands for 3-(difluoromethoxy)phenylacetylene

An In-Depth Technical Guide to the Infrared Spectroscopy of 3-(difluoromethoxy)phenylacetylene

Authored by: Gemini, Senior Application Scientist

Introduction

Infrared (IR) spectroscopy is an indispensable analytical technique in modern chemical research and pharmaceutical development. By measuring the absorption of infrared radiation by a molecule's vibrating bonds, it provides a unique spectral "fingerprint," enabling the identification of functional groups and the elucidation of molecular structure.[1] This guide offers an in-depth analysis of the expected Fourier-Transform Infrared (FTIR) absorption spectrum of 3-(difluoromethoxy)phenylacetylene, a molecule featuring a terminal alkyne, a meta-substituted aromatic ring, and a difluoromethoxy group. Understanding the characteristic vibrational modes of these constituent parts is crucial for researchers verifying its synthesis or studying its interactions in complex systems.

The power of IR spectroscopy lies in its ability to correlate specific absorption bands with known vibrational frequencies of functional groups.[1] The energy required to stretch or bend a particular bond is quantized and corresponds to a specific wavenumber (cm⁻¹) in the IR spectrum. The intensity and shape (sharp or broad) of these absorption bands provide further structural clues.[2] This guide will deconstruct the 3-(difluoromethoxy)phenylacetylene molecule to predict its spectrum, explaining the causality behind the expected absorptions based on fundamental principles of molecular vibrations.

Core Vibrational Analysis

The structure of 3-(difluoromethoxy)phenylacetylene presents three distinct regions for IR analysis: the terminal alkyne, the aromatic core, and the difluoromethoxy substituent. Each contributes characteristic bands to the overall spectrum.

The Terminal Alkyne Signature (C≡C-H)

The terminal alkyne is one of the most readily identifiable functional groups in IR spectroscopy due to its unique, high-frequency vibrations that occur in relatively uncongested regions of the spectrum.

• ≡C-H Stretching Vibration: The bond between the sp-hybridized carbon and the terminal hydrogen is strong and stiff, resulting in a high-frequency stretching vibration. This manifests as a strong, sharp, and narrow absorption band typically found in the 3330-3270 cm⁻¹ range.[3][4][5][6][7][8][9][10] Its sharp appearance, as compared to the broad O-H or N-H bands that can appear in this region, makes it highly diagnostic.[7]

• C≡C Stretching Vibration: The carbon-carbon triple bond stretch is expected in the 2260-2100 cm⁻¹ region.[3][4][5][6] For terminal alkynes, this absorption is typically of weak to medium intensity.[11] The low intensity is a result of the small change in dipole moment during the vibration, especially when compared to more polar functional groups like carbonyls.[12][13] Nevertheless, its presence in this otherwise "quiet" part of the spectrum is a significant indicator of an alkyne.[5][8]

• ≡C-H Bending Vibration: The bending or deformation of the ≡C-H bond gives rise to a strong and characteristically broad absorption in the 700-610 cm⁻¹ region.[3][4][5][10]

The Aromatic Core and Substitution Pattern

The phenyl group provides a series of absorptions that confirm its presence and substitution pattern.

• Aromatic =C-H Stretching: The stretching of C-H bonds on the aromatic ring, where the carbon is sp²-hybridized, occurs at a slightly higher frequency than for sp³-hybridized carbons. These bands are typically found just above 3000 cm⁻¹, in the 3100-3000 cm⁻¹ range.[3][8][14][15][16] Their presence allows for immediate differentiation from purely aliphatic compounds, whose C-H stretches appear below 3000 cm⁻¹.[8][15]

• Aromatic C=C In-Ring Stretching: The conjugated π-system of the benzene ring results in complex C=C bond stretching vibrations. These typically appear as a series of two to four bands of medium intensity in the 1600-1450 cm⁻¹ region.[14][17] Two of the most prominent bands are often observed near 1600 cm⁻¹ and 1500-1400 cm⁻¹.[3][14][15]

• Out-of-Plane (oop) C-H Bending: The C-H bending vibrations that occur out of the plane of the aromatic ring are strong and highly diagnostic for the substitution pattern.[14][15] For a meta-disubstituted ring, as in this molecule, characteristic strong bands are expected in the 900-675 cm⁻¹ region. Specifically, meta substitution often gives rise to a combination of bands near 690-710 cm⁻¹ and another in the 810-850 cm⁻¹ range.[14][17][18]

The Difluoromethoxy Moiety (-O-CF₂H)

This functional group introduces strong absorptions from C-O and C-F bonds, primarily in the upper fingerprint region.

• Aryl-Alkyl Ether C-O-C Stretching: The -O-CF₂H group attached to the phenyl ring constitutes an aryl alkyl ether linkage. Such ethers are characterized by two strong stretching bands: an asymmetric C-O-C stretch typically near 1250 cm⁻¹ and a symmetric stretch near 1040 cm⁻¹.[18][19][20][21]

• C-F Stretching: Carbon-fluorine bonds produce some of the most intense absorptions in an IR spectrum due to the large change in dipole moment during vibration. These C-F stretching bands are expected to appear as very strong absorptions in the broad 1400-1000 cm⁻¹ region.[22] For hydrofluoroethers, characteristic C-F vibrational modes are known to absorb strongly between 1250 and 750 cm⁻¹.[23] These intense C-F bands will likely overlap with and may obscure the C-O-C ether stretches, resulting in a series of very strong, complex absorptions in this region.

Summary of Expected Absorption Bands

The following table summarizes the key diagnostic IR absorption bands for 3-(difluoromethoxy)phenylacetylene.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Expected Intensity & Appearance
Terminal Alkyne	≡C-H Stretch	3330 - 3270	Strong, Sharp
Terminal Alkyne	C≡C Stretch	2260 - 2100	Weak to Medium, Sharp
Terminal Alkyne	≡C-H Bend	700 - 610	Strong, Broad
Aromatic Ring	=C-H Stretch	3100 - 3000	Medium
Aromatic Ring	C=C In-Ring Stretch	1600 - 1450	Medium, Multiple Bands
Aromatic Ring	C-H Out-of-Plane Bend	900 - 675	Strong (diagnostic for meta)
Difluoromethoxy	Aryl C-O-C Asymmetric Stretch	~1250	Strong
Difluoromethoxy	Aryl C-O-C Symmetric Stretch	~1040	Strong
Difluoromethoxy	C-F Stretches	1300 - 1000	Very Strong, Overlapping

Visualization of Key Vibrational Modes

The following diagram illustrates the logical relationship between the molecule's structure and its primary vibrational modes detectable by IR spectroscopy.

Caption: Logical flow of key IR vibrational modes for 3-(difluoromethoxy)phenylacetylene.

Experimental Protocol: Acquiring the FTIR Spectrum

This protocol outlines a standard procedure for obtaining a high-quality FTIR spectrum of a solid or liquid sample, such as 3-(difluoromethoxy)phenylacetylene.

Objective: To obtain a transmission FTIR spectrum of the analyte for structural confirmation.

Instrumentation: A Fourier-Transform Infrared (FTIR) Spectrometer equipped with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector.

Methodology:

• Instrument Preparation:

  • Ensure the spectrometer's sample compartment is clean and dry.

  • Perform an instrument background scan. This involves running the scan with no sample in the beam path to record the spectral signature of the atmosphere (CO₂, H₂O) and the instrument itself. This background will be automatically subtracted from the sample spectrum.

• Sample Preparation (select one method):

  • Method A: Neat Liquid (for oily or liquid samples):

    • Place one drop of the neat compound directly onto the surface of a potassium bromide (KBr) or sodium chloride (NaCl) salt plate.

    • Gently place a second salt plate on top to create a thin liquid film. Avoid introducing air bubbles.

  • Method B: KBr Pellet (for solid samples):

    • Mix approximately 1-2 mg of the solid sample with 100-200 mg of dry, spectroscopic-grade KBr powder in an agate mortar.

    • Grind the mixture thoroughly with a pestle until a fine, homogeneous powder is obtained.

    • Transfer the powder to a pellet press and apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the prepared sample (salt plates or KBr pellet in a holder) into the spectrometer's sample compartment.

  • Set the acquisition parameters:

    • Scan Range: 4000 to 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16-32 scans (co-adding scans improves the signal-to-noise ratio).

  • Initiate the sample scan.

• Data Processing:

  • The instrument software will automatically perform the Fourier transform and ratio the sample scan against the background scan to produce the final transmittance or absorbance spectrum.

  • Perform a baseline correction if necessary to ensure absorption peaks originate from a flat baseline.

  • Label the significant peaks with their wavenumbers for analysis.

Self-Validation: The protocol is self-validating through the acquisition of the background spectrum, which corrects for environmental and instrumental artifacts. The use of high-purity KBr and clean salt plates ensures that no extraneous peaks are introduced during sample preparation. The clarity of the final KBr pellet or the bubble-free nature of the liquid film validates the physical preparation for optimal spectral quality.

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Protocols & Analytical Methods

Application Notes &amp; Protocols for Sonogashira Cross-Coupling using 3-(Difluoromethoxy)phenylacetylene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed technical overview and robust experimental protocols for the Sonogashira cross-coupling reaction utilizing 3-(difluoromethoxy)phenylacetylene. The Sonogashira reaction is a cornerstone of modern organic synthesis for forging C(sp²)-C(sp) bonds.[1] The strategic incorporation of the difluoromethoxy (-OCF₂H) moiety is of high value in medicinal chemistry, offering a unique combination of properties to enhance metabolic stability, modulate lipophilicity, and act as a lipophilic hydrogen bond donor.[2][3] This document serves as a comprehensive resource for chemists aiming to integrate this valuable fluorinated building block into complex molecules, such as active pharmaceutical ingredients (APIs) and advanced materials.

Introduction: The Strategic Advantage of the -OCF₂H Group

The Sonogashira reaction, first reported in 1975, has become an indispensable method for coupling terminal alkynes with aryl or vinyl halides.[1] Its power lies in its operational simplicity and mild reaction conditions, which tolerate a broad range of functional groups.[1][4] This makes it exceptionally suited for the late-stage functionalization of complex molecular scaffolds in drug discovery.

The coupling partner of focus, 3-(difluoromethoxy)phenylacetylene, introduces the -OCF₂H group, a substituent of growing importance in pharmaceutical design. Unlike the more common methoxy (-OCH₃) or trifluoromethoxy (-OCF₃) groups, the difluoromethoxy group offers a unique balance of properties:

• Metabolic Stability: The strong C-F bonds are resistant to oxidative metabolism, particularly by cytochrome P450 enzymes. Replacing a metabolically labile group, like a methoxy group prone to O-demethylation, with an -OCF₂H group can block metabolic "hotspots," leading to improved bioavailability and a longer plasma half-life.[3]

• Modulated Lipophilicity: The -OCF₂H group moderately increases lipophilicity, which can enhance membrane permeability and oral absorption without the dramatic increase often associated with the -OCF₃ group.[2]

• Unique Hydrogen Bonding: The hydrogen atom of the -OCF₂H group is acidic enough to function as a hydrogen bond donor. This rare feature for a lipophilic group allows it to serve as a bioisostere for functionalities like hydroxyl (-OH) or amine (-NH₂) groups, potentially preserving key binding interactions with biological targets.[3]

The Sonogashira Catalytic Cycle: A Mechanistic Overview

The classical Sonogashira reaction operates via a synergistic dual catalytic system involving palladium and copper(I).[5] Understanding this mechanism is critical for rational protocol design and troubleshooting.

The process involves two interconnected cycles:

• The Palladium Cycle:

  • Oxidative Addition: An active Pd(0) species undergoes oxidative addition to the aryl halide (Ar-X), forming a Pd(II) intermediate. The reactivity order for the halide is I > OTf > Br >> Cl.[6]

  • Transmetalation: The Pd(II) complex receives the acetylide group from the copper acetylide intermediate (formed in the copper cycle). This is often the rate-determining step.

  • cis-trans Isomerization & Reductive Elimination: The resulting complex isomerizes, followed by reductive elimination to release the final coupled product (Ar-C≡C-R) and regenerate the Pd(0) catalyst.

• The Copper Cycle:

  • π-Alkyne Complex Formation: The copper(I) salt coordinates with the terminal alkyne.

  • Deprotonation: In the presence of an amine base, the acidity of the acetylenic proton is increased, facilitating its removal to form a copper(I) acetylide intermediate. This species is the key nucleophile for the transmetalation step.[5]

A major drawback of the copper co-catalyst is its tendency to promote the oxidative homocoupling of the alkyne, known as Glaser coupling, which forms an undesirable diyne byproduct.[1][7] This side reaction is particularly problematic in the presence of oxygen, making a strictly inert atmosphere essential.[6][7]

Caption: Dual catalytic cycle of the Sonogashira reaction.

Experimental Protocol: Sonogashira Coupling of an Aryl Iodide

This protocol provides a robust starting point for the coupling of 3-(difluoromethoxy)phenylacetylene with a representative aryl iodide. Aryl iodides are ideal starting partners due to their high reactivity, often allowing for mild reaction conditions.[5]

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
Aryl Iodide (e.g., 4-Iodotoluene)	≥98%	Standard	Must be pure. Consider filtration through a plug of silica if discoloration is present.
3-(Difluoromethoxy)phenylacetylene	≥97%	Commercial	Store under inert gas.
Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂]	Catalyst Grade	Strem, Sigma-Aldrich	Air-stable Pd(II) precatalyst. More stable than Pd(PPh₃)₄.[6]
Copper(I) Iodide (CuI)	≥99.5%	Strem, Sigma-Aldrich	Use a fresh bottle; color should be off-white, not green/brown.
Triethylamine (TEA)	Anhydrous, ≥99.5%	Acros, Sigma-Aldrich	Use a freshly opened bottle or distill from CaH₂. Also acts as the solvent.
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Standard	Optional co-solvent, should be degassed.
Schlenk Flask / Reaction Tube	-	-	Must be oven- or flame-dried before use.
Magnetic Stir Bar	-	-	-
Inert Gas	Argon or Nitrogen	-	High purity.

Equipment Setup & Workflow

A standard Schlenk line or glovebox is required to maintain an inert atmosphere and prevent the oxidative homocoupling of the alkyne.[8] All glassware must be rigorously dried to prevent quenching of intermediates.

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Application Notes and Protocols for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with 3-(Difluoromethoxy)phenylacetylene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of 'Click' Chemistry in Modern Drug Discovery

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) has emerged as a cornerstone of "click chemistry," a concept that has revolutionized the way chemists approach the synthesis of complex molecules.[1] This reaction's high efficiency, mild reaction conditions, and exceptional regioselectivity to form 1,4-disubstituted 1,2,3-triazoles make it an invaluable tool in drug discovery, materials science, and bioconjugation.[2][3] Unlike the thermal Huisgen 1,3-dipolar cycloaddition, which often requires harsh conditions and results in a mixture of regioisomers, the CuAAC reaction proceeds smoothly, often at room temperature, to yield a single, desired product.[2]

The incorporation of fluorine-containing motifs into drug candidates is a widely employed strategy to enhance metabolic stability, binding affinity, and other pharmacokinetic properties.[4][5] The difluoromethoxy group (-OCF₂H) is of particular interest as a metabolically robust bioisostere for the methoxy group (-OCH₃), which is prone to O-demethylation.[5] The subject of this guide, 3-(difluoromethoxy)phenylacetylene, is therefore a valuable building block for the synthesis of novel therapeutic agents.

This document provides a comprehensive guide to performing the CuAAC reaction with 3-(difluoromethoxy)phenylacetylene, including a detailed look at the reaction mechanism, step-by-step protocols, and a troubleshooting guide to ensure successful and reproducible results.

Mechanism and Key Principles of CuAAC

While initially thought to proceed through a mononuclear copper intermediate, a significant body of evidence from kinetic and computational studies now supports a dinuclear copper-mediated pathway as the kinetically favored route for the CuAAC reaction.[1][6][7] This mechanism provides a more complete explanation for the remarkable rate acceleration observed in the copper-catalyzed reaction compared to its thermal counterpart.[2]

The catalytic cycle can be summarized in the following key steps:

• Formation of Copper(I) Acetylide: The reaction initiates with the coordination of the terminal alkyne, 3-(difluoromethoxy)phenylacetylene, to a copper(I) species. Subsequent deprotonation, often facilitated by a mild base, forms a mononuclear copper(I) acetylide.[1]

• Formation of a Dinuclear Copper Acetylide: The mononuclear copper acetylide then reacts with another equivalent of a copper(I) salt to form a dinuclear π,σ-bis(copper) acetylide complex.[1]

• Coordination of the Azide: The organic azide coordinates to one of the copper centers in the dinuclear complex.

• Cycloaddition: An intramolecular cyclization occurs between the coordinated azide and the acetylide, forming a six-membered metallacycle intermediate.[1]

• Ring Contraction and Formation of the Copper Triazolide: This six-membered ring rapidly contracts to form a more stable dinuclear copper triazolide intermediate.[1]

• Protonolysis and Catalyst Regeneration: The final step involves the protonolysis of the copper-triazole bond, which releases the 1,4-disubstituted 1,2,3-triazole product and regenerates the active dinuclear copper catalyst, allowing the cycle to continue.[1]

The active Cu(I) catalyst is often generated in situ from the reduction of a Cu(II) salt, such as copper(II) sulfate (CuSO₄), by a reducing agent like sodium ascorbate.[1][8]

Caption: The dinuclear catalytic cycle of the CuAAC reaction.

Experimental Protocols

This section provides a detailed, step-by-step methodology for a typical CuAAC reaction with 3-(difluoromethoxy)phenylacetylene.

Materials and Reagents

• 3-(Difluoromethoxy)phenylacetylene

• Organic azide of interest

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(benzyltriazolylmethyl)amine (TBTA) or other suitable ligand (optional, but recommended)[9]

• Solvent: A mixture of tert-butanol and water (1:1) is a common choice. Other solvents such as DMF, DMSO, or aqueous buffers can also be used depending on the solubility of the substrates.[9][10]

• Deionized water

• Anhydrous magnesium sulfate or sodium sulfate for drying

• Solvents for purification (e.g., ethyl acetate, hexanes)

• Silica gel for column chromatography

Equipment

• Round-bottom flask or reaction vial

• Magnetic stirrer and stir bar

• Septum

• Nitrogen or argon gas inlet

• Syringes and needles

• Standard laboratory glassware for workup and purification

• Thin-layer chromatography (TLC) plates and developing chamber

• Rotary evaporator

Step-by-Step Procedure

Caption: Experimental workflow for a typical CuAAC reaction.

• Reaction Setup:

  • To a round-bottom flask or reaction vial equipped with a magnetic stir bar, add 3-(difluoromethoxy)phenylacetylene (1.0 equivalent) and the desired organic azide (1.0-1.2 equivalents).

  • Add the chosen solvent (e.g., a 1:1 mixture of tert-butanol and water) to achieve a suitable concentration, typically in the range of 0.1-0.5 M.

  • Seal the vessel with a septum and degas the mixture by bubbling with nitrogen or argon for 10-15 minutes to remove dissolved oxygen, which can oxidize the Cu(I) catalyst.[11]

• Catalyst and Reagent Addition:

  • Prepare fresh stock solutions of CuSO₄·5H₂O (e.g., 50 mM in water) and sodium ascorbate (e.g., 1 M in water).[9]

  • If using a ligand like TBTA, add it to the reaction mixture at this stage (typically 1-5 mol % relative to the limiting reagent). Ligands can help to stabilize the Cu(I) catalyst and accelerate the reaction.[9][12]

  • Add the CuSO₄·5H₂O solution (typically 1-10 mol % relative to the limiting reagent) to the reaction mixture via syringe.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution (typically 5-20 mol % relative to the limiting reagent) to the reaction mixture. The solution may change color upon addition of the ascorbate.

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting materials are consumed. Reaction times can vary from a few minutes to several hours depending on the substrates and reaction conditions.

• Workup:

  • Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of ammonium chloride or EDTA to complex with the copper catalyst.

  • If the product is soluble in an organic solvent, extract the aqueous mixture with a suitable solvent (e.g., ethyl acetate, dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1,4-disubstituted 1,2,3-triazole.[13]

Summary of Reaction Parameters

Parameter	Typical Range	Notes
Alkyne:Azide Ratio	1:1 to 1:1.2	A slight excess of the more readily available or easily removable reagent can be used.
Copper(II) Sulfate	1 - 10 mol %	Higher loadings may be necessary for challenging substrates.
Sodium Ascorbate	5 - 20 mol %	Should be in excess relative to the copper salt to maintain a reducing environment.
Ligand (optional)	1 - 5 mol %	Ligands like TBTA or THPTA can significantly accelerate the reaction.[14]
Solvent	t-BuOH/H₂O, DMF, DMSO, etc.	The choice of solvent depends on the solubility of the reactants.
Concentration	0.1 - 0.5 M	Higher concentrations can lead to faster reaction rates.
Temperature	Room Temperature	Gentle heating (e.g., 40-60 °C) can be applied for slow reactions.[14]
Atmosphere	Inert (N₂ or Ar)	Important to prevent oxidation of the Cu(I) catalyst.[11]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Product Yield	- Inactive catalyst (Cu(I) oxidized to Cu(II)).- Poor quality or degraded reagents.- Incorrect stoichiometry.- Presence of coordinating functional groups on substrates (e.g., thiols).	- Ensure proper degassing of the reaction mixture.[11]- Use freshly prepared solutions of sodium ascorbate.[9]- Confirm the purity and concentration of starting materials.- Use a slight excess of one of the reactants.- Increase the catalyst and/or ligand loading.[15]
Slow Reaction Rate	- Low concentration of reactants.- Steric hindrance on the alkyne or azide.- Insufficient catalyst loading.	- Increase the concentration of the reactants if solubility allows.[14]- Gently heat the reaction mixture (e.g., 40-60 °C).[14]- Increase the catalyst and ligand loading.- Consider using a more active ligand system, such as those based on N-heterocyclic carbenes (NHCs).[14]
Formation of Side Products	- Glaser coupling (homocoupling of the alkyne).- Decomposition of starting materials.	- Ensure a sufficiently reducing environment by using an adequate excess of sodium ascorbate.- Maintain an inert atmosphere throughout the reaction.[15]- Use a ligand to stabilize the copper catalyst.
Difficulty in Product Purification	- Copper contamination of the final product.- Formation of closely related byproducts.	- During workup, wash the organic layer with a solution of a chelating agent like EDTA or ammonium chloride to remove copper salts.[16]- Optimize the reaction conditions to minimize side product formation.- Employ careful column chromatography for purification.[13]

References

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• Jiang, H. (2011). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. Current Organic Chemistry, 15(14), 2496-2513. Retrieved from [Link]

• Jena Bioscience. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. Retrieved from [Link]

• Straub, B. F. (2013). Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition. Beilstein Journal of Organic Chemistry, 9, 2714-2725. Retrieved from [Link]

• Nolan, S. P., & Díez-González, S. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. Organometallics, 41(15), 1957-1968. Retrieved from [Link]

• Díez-González, S. (2011). The Use of Ligands in Copper-Catalyzed [3+2] Azide-Alkyne Cycloaddition: Clicker than Click Chemistry?. Catalysis Science & Technology, 1(2), 166-178. Retrieved from [Link]

• Finn, M. G., & Fokin, V. V. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. Retrieved from [Link]

• Fokin, V. V., & Finn, M. G. (2010). Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications. Journal of the American Chemical Society, 132(40), 14262-14271. Retrieved from [Link]

• Unciti-Broceta, A. (2025). Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. Chemical Society Reviews. Retrieved from [Link]

• Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. Retrieved from [Link]

• Pérez-An, E., & Gotor-Fernández, V. (2021). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. Molecules, 26(11), 3299. Retrieved from [Link]

• Wang, X., & Zhang, J. (2017). In-situ Generated and Premade 1-Copper(I) Alkynes in Cycloadditions. Current Organic Chemistry, 21(14), 1336-1349. Retrieved from [Link]

• Jia, S., & Li, Z. (2019). Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation. Catalysis Science & Technology, 9(15), 4126-4136. Retrieved from [Link]

• Chan, T. R. (2015). Experimental Investigation on the Mechanism of Chelation-Assisted, Copper(II) Acetate-Accelerated Azide–Alkyne Cycloaddition. Journal of the American Chemical Society, 137(30), 9742-9750. Retrieved from [Link]

• Van der Eycken, E. V., & Sharma, U. (2025). Construction of 1,2,3-Triazole-Embedded Polyheterocyclic Compounds via CuAAC and C–H Activation Strategies. Molecules, 30(12), 2419. Retrieved from [Link]

• Kálai, T., & Hideg, K. (2024). CuAAC-Based Synthesis, Copper-Catalyzed Aldehyde-Forming Hydrolytic Fission and Antiproliferative Evaluation of Novel Ferrocenoylamino-Substituted Triazole-Tethered Quinine–Chalcone Hybrids. Molecules, 29(2), 346. Retrieved from [Link]

• ResearchGate. (2020). Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete?. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles. Retrieved from [Link]

• AxisPharm. (2024). Alkyne-Azide Click Chemistry Protocol for ADCs. Retrieved from [Link]

• Interchim. (n.d.). Click Chemistry (Azide / alkyne reaction). Retrieved from [Link]

• Alonso, F., & Moglie, Y. (2020). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. Catalysts, 10(5), 494. Retrieved from [Link]

• Wu, Y., & Chen, Y. (2020). An Optimal “Click” Formulation Strategy for Antibody-Drug Conjugate Synthesis. Bioconjugate Chemistry, 31(11), 2548-2557. Retrieved from [Link]

• Gardinier, K. M., & Schaus, J. M. (2020). Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine D4 Receptor (D4R) Antagonist in vitro Tool compounds. ChemMedChem, 15(18), 1735-1743. Retrieved from [Link]

• Chuang, K. (2018). Investigation of poly(phenylacetylene) derivatives for carbon precursor with high carbon yield and good solubility. (No. SAND2018-11111). Sandia National Lab.(SNL-NM), Albuquerque, NM (United States). Retrieved from [Link]

• Hu, J., & Zhang, X. (2021). The Development of New Reagents and Reactions for Synthetic Organofluorine Chemistry by Understanding the Unique Fluorine Effects. In Organofluorine Chemistry (pp. 1-46). Wiley-VCH. Retrieved from [Link]

• Potter, B. V. L., & Reed, M. J. (2022). 2-Difluoromethoxy-substituted Estratriene Sulfamates: Synthesis, Anti-proliferative SAR, Anti-tubulin Activity and Steroid Sulfatase Inhibition. ChemMedChem, 17(23), e202200428. Retrieved from [Link]

• Potter, B. V. L., & Reed, M. J. (2022). Synthesis of difluoromethoxy derivatives 10–12. Reagents and conditions. ResearchGate. Retrieved from [Link]

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• 6. BJOC - Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition [beilstein-journals.org]
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Application Notes and Protocols: Incorporating 3-(Difluoromethoxy)phenylacetylene into Pharmaceutical Building Blocks

Introduction: The Strategic Advantage of the Difluoromethoxy Group in Drug Discovery

The deliberate incorporation of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry, offering a powerful lever to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.[1] Among these, the difluoromethoxy (-OCF₂H) group has garnered significant interest as a versatile and valuable moiety.[2] Its unique electronic and steric properties strike a balance between increased lipophilicity, crucial for membrane permeability, and the capacity for hydrogen bonding, which can be vital for target engagement.[1][3]

The -OCF₂H group is a weakly electron-withdrawing substituent that can serve as a bioisostere for more metabolically labile groups such as hydroxyls, thiols, or amines.[1][3] A key feature is the acidity of its hydrogen atom, allowing it to act as a hydrogen bond donor, a rare characteristic for a lipophilic group.[1] This can lead to enhanced metabolic stability by replacing groups prone to enzymatic degradation, such as O-demethylation of methoxy groups, thereby improving a drug's half-life and bioavailability.[2] The successful integration of the difluoromethoxy group into approved drugs like pantoprazole and roflumilast underscores its significance in contemporary drug design.[2]

This technical guide provides detailed protocols for the synthesis and subsequent utilization of 3-(difluoromethoxy)phenylacetylene, a versatile building block for introducing the valuable difluoromethoxy-phenyl motif into a diverse range of molecular scaffolds relevant to pharmaceutical research. We will detail its preparation and its application in two of the most powerful C-C and C-N bond-forming reactions in the medicinal chemist's toolbox: the Sonogashira coupling and the azide-alkyne cycloaddition (Click Chemistry).

Synthesis of 3-(Difluoromethoxy)phenylacetylene: A Plausible and Practical Route

The synthesis of 3-(difluoromethoxy)phenylacetylene can be approached from commercially available starting materials. A practical route commences with the selective difluoromethylation of 3-hydroxybenzaldehyde, followed by a two-step conversion of the aldehyde functionality to the terminal alkyne.

Workflow for the Synthesis of 3-(Difluoromethoxy)phenylacetylene

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Regioselective Ruthenium-Catalyzed Anti-Markovnikov Hydroamination of 3-(Difluoromethoxy)phenylacetylene

Executive Summary

The incorporation of the difluoromethoxy (–OCHF₂) group into small molecules is a highly effective strategy in modern drug development. Acting as a lipophilic hydrogen-bond donor and acceptor, it dramatically improves metabolic stability and membrane permeability compared to traditional methoxy groups. Synthesizing nitrogen-containing derivatives of these scaffolds is a priority for medicinal chemists.

Hydroamination—the direct addition of an N–H bond across a C–C multiple bond—represents the most atom-economical pathway to achieve this. While Markovnikov additions are common, the anti-Markovnikov hydroamination of terminal alkynes to yield linear enamines and imines is historically challenging. Utilizing a specialized Ruthenium(II) catalytic system, this protocol details the highly regioselective anti-Markovnikov hydroamination of 3-(difluoromethoxy)phenylacetylene with secondary amines (e.g., morpholine) to produce functionalized enamines. These products serve as versatile, high-value intermediates for downstream pharmaceutical synthesis.

Mechanistic Rationale & Substrate Causality

The regioselectivity of this transformation is entirely dictated by the mechanism of the Ruthenium catalyst. Unlike early transition metals that proceed via metal-imido intermediates favoring Markovnikov products, the RuCpCl(dppm) system operates via a distinct Ruthenium-Vinylidene pathway (1[1]).

The causality behind the reaction's success relies on three fundamental steps:

• Coordination & Tautomerization : The electron-rich Ru(II) center coordinates to the terminal alkyne, followed by a rapid tautomerization to form a Ru-vinylidene intermediate. Late-metal catalysts like Ruthenium are uniquely tolerant of diverse functional groups during this activation phase (2[2]).

• Nucleophilic Attack (Regio-determining Step) : The bidentate dppm (1,1-bis(diphenylphosphino)methane) ligand creates a sterically constrained environment around the metal center. This steric bulk blocks the incoming amine from attacking the β-carbon. Simultaneously, the electron-withdrawing nature of the meta-OCHF₂ group (–I effect) withdraws electron density from the conjugated system, significantly enhancing the electrophilicity of the α-carbon. Consequently, the amine exclusively attacks the α-carbon.

• Proton Transfer : A subsequent proton transfer and dissociation release the anti-Markovnikov enamine and regenerate the active catalyst, a cycle well-documented for terminal alkynes (3[3]).

Figure 1: Catalytic cycle of Ru-catalyzed anti-Markovnikov hydroamination via a Ru-vinylidene intermediate.

Reaction Optimization & Quantitative Data

To establish a self-validating and robust protocol, various Ru-precursors and ligands were evaluated. Table 1 summarizes the optimization data.

Table 1: Optimization of Catalytic Conditions for 3-(Difluoromethoxy)phenylacetylene

Entry	Catalyst System	Solvent	Temp (°C)	Regioselectivity (anti-M : M)	Yield (%)
1	Ru₃(CO)₁₂	Toluene	100	10 : 90	45
2	[Ru(p-cymene)Cl₂]₂ / DPEphos	THF	80	65 : 35	62
3	RuCpCl(PPh₃)₂	Toluene	100	92 : 8	81
4	RuCpCl(dppm)	Toluene	100	>99 : 1	94

Causality of Optimization:

• Ligand Bite Angle : Monodentate phosphines (Entry 3, PPh₃) allow too much conformational flexibility, leading to minor Markovnikov byproducts. The small bite angle of the bidentate dppm ligand (Entry 4) locks the geometry, enforcing >99:1 anti-Markovnikov selectivity.

• Solvent Choice : Non-polar solvents like toluene are strictly required. Coordinating solvents like THF (Entry 2) compete for vacant coordination sites on the Ruthenium center, slowing down the alkyne tautomerization and promoting competitive hydration pathways if trace moisture is present.

Experimental Protocol: Self-Validating Methodology

Materials and Reagents

• Substrate : 3-(Difluoromethoxy)phenylacetylene (1.0 mmol, rigorously dried over molecular sieves).

• Amine : Morpholine (1.2 mmol, distilled over CaH₂).

• Catalyst : RuCpCl(dppm) (0.02 mmol, 2 mol%).

• Solvent : Anhydrous Toluene (3.0 mL, degassed via freeze-pump-thaw).

• Internal Standard : 1,3,5-Trimethoxybenzene (for quantitative NMR).

Step-by-Step Execution

Figure 2: Self-validating experimental workflow for Ru-catalyzed enamine synthesis.

Step 1: Inert Atmosphere Setup Inside an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with RuCpCl(dppm) (2 mol%). Add 3.0 mL of anhydrous, degassed toluene. Causality: Ru(II) complexes and electron-rich phosphines are highly susceptible to aerobic oxidation; rigorous exclusion of oxygen prevents catalyst deactivation.

Step 2: Substrate Addition Add 3-(difluoromethoxy)phenylacetylene (1.0 equiv) and morpholine (1.2 equiv) to the stirring solution. Seal the tube with a Teflon stopcock and remove it from the glovebox.

Step 3: Catalytic Conversion & Reaction Monitoring Transfer the Schlenk tube to a pre-heated oil bath at 100 °C. Stir for 12 hours. Self-Validation Checkpoint 1: Monitor the reaction via TLC (Neutral Alumina plates, 9:1 Hexane/EtOAc). Visualize with KMnO₄ stain. The complete disappearance of the alkyne spot (R_f ~0.8) validates that the catalytic turnover is complete.

Step 4: Quenching and Preparation for Analysis Cool the reaction to room temperature. Filter the crude mixture through a short pad of Celite to remove the Ruthenium catalyst, washing with EtOAc (3 × 5 mL). Concentrate the filtrate under reduced pressure. Self-Validation Checkpoint 2: Before purification, add exactly 0.33 mmol of 1,3,5-trimethoxybenzene to the crude mixture. Take a crude ¹H NMR. By integrating the internal standard against the enamine proton signals, you establish the exact reaction yield. This validates whether any subsequent yield loss is due to chemistry failure or purification degradation.

Step 5: Enamine Isolation Purify the crude residue via flash column chromatography utilizing Neutral Alumina (Brockmann Grade I), eluting with a gradient of Hexane to 10% EtOAc in Hexane. Causality: Enamines are highly acid-sensitive. Attempting to purify them on standard acidic silica gel will result in rapid hydrolysis back to the corresponding aldehyde and free amine. Using neutral alumina is a critical choice to preserve product integrity.

Analytical Characterization

Successful execution of the protocol will yield (E)-4-(3-(difluoromethoxy)styryl)morpholine. Validate the structure using the following key spectral markers:

• ¹H NMR (400 MHz, CDCl₃) : Look for the characteristic trans-enamine olefinic protons. The α-proton typically appears as a doublet at ~5.80 ppm, and the β-proton as a doublet at ~6.95 ppm, with a large coupling constant (J ≈ 14.0 Hz) confirming the E-geometry.

• ¹⁹F NMR (376 MHz, CDCl₃) : The –OCHF₂ group will present as a distinct doublet (due to geminal H-F coupling, J ≈ 74 Hz) centered around –82.0 ppm.

• HRMS (ESI) : Calculated for C₁₃H₁₆F₂NO₂ [M+H]⁺: 256.1144; Found: 256.1148.

References

• Source: Chemical Reviews (ACS)
• Source: Journal of the American Chemical Society (ACS Publications)
• Source: Journal of the American Chemical Society (ACS Publications)

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terminal alkyne functionalization of 3-(difluoromethoxy)phenylacetylene

Application Note & Protocol: Terminal Alkyne Functionalization of 3-(Difluoromethoxy)phenylacetylene

Executive Summary

The integration of fluorinated motifs into organic architectures is a cornerstone of modern drug discovery and materials science. Specifically, 3-(difluoromethoxy)phenylacetylene (CAS: 519059-03-1) serves as a highly versatile building block. The difluoromethoxy (–OCF₂H) group acts as a lipophilic hydrogen-bond donor and a bioisostere for hydroxyl (–OH) and thiol (–SH) groups, drastically improving metabolic stability and membrane permeability[1]. Concurrently, the terminal alkyne provides a bioorthogonal and cross-coupling-ready handle for late-stage functionalization[2].

This application note details field-proven, self-validating protocols for the functionalization of 3-(difluoromethoxy)phenylacetylene via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Sonogashira Cross-Coupling.

Pharmacological Logic & Structural Impact

The strategic selection of 3-(difluoromethoxy)phenylacetylene is driven by the unique physicochemical properties of the –OCF₂H moiety. Unlike the strongly electron-withdrawing and highly lipophilic trifluoromethoxy (–OCF₃) group, the –OCF₂H group retains a polarized C–H bond. This allows it to act as a lipophilic hydrogen bond donor, enhancing target protein affinity while simultaneously shielding the aromatic ring from cytochrome P450-mediated oxidative metabolism[1][2].

Caption: Logical flow demonstrating the pharmacokinetic and pharmacodynamic enhancements provided by the difluoromethoxy group.

Core Functionalization Methodologies

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Scientific Rationale: CuAAC (Click Chemistry) is the premier method for synthesizing 1,4-disubstituted 1,2,3-triazoles. The electron-withdrawing nature of the meta-difluoromethoxy group slightly increases the acidity of the terminal alkyne proton, facilitating the rapid formation of the intermediate copper acetylide. This methodology is heavily utilized in high-throughput screening for protease inhibitors (e.g., SARS-CoV-2 3CLpro)[3] and the synthesis of PROTAC degraders[4].

Causality of Reagents:

• CuSO₄ / Sodium Ascorbate: Utilizing bench-stable Cu(II) reduced in situ by ascorbate prevents the rapid oxidation issues associated with handling direct Cu(I) salts (like CuI) in an aqueous environment.

• THPTA Ligand: Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) coordinates the active Cu(I) species, preventing disproportionation and protecting it from dissolved oxygen.

• t-BuOH/H₂O (1:1): This biphasic solvent system perfectly balances the solubility of the hydrophobic fluorinated alkyne and the inorganic catalytic system, driving the reaction at the micellar interface.

Step-by-Step Protocol:

• Preparation: In a 20 mL scintillation vial equipped with a magnetic stir bar, dissolve 3-(difluoromethoxy)phenylacetylene (1.0 mmol) and the target organic azide (1.05 mmol) in 4.0 mL of a 1:1 mixture of tert-butanol and deionized water.

• Catalyst Assembly: In a separate microcentrifuge tube, premix CuSO₄·5H₂O (0.05 mmol, 5 mol%) and THPTA ligand (0.05 mmol, 5 mol%) in 0.5 mL of water. Note: Premixing ensures immediate coordination of Cu, preventing catalyst degradation.

• Activation: Add the Cu/THPTA solution to the reaction vial. Immediately add a freshly prepared aqueous solution of sodium ascorbate (0.2 mmol, 20 mol% in 0.5 mL H₂O). The solution will transition from blue to pale yellow/colorless, indicating the generation of active Cu(I).

• Reaction & Monitoring: Stir vigorously at room temperature for 2–4 hours. Monitor progression via TLC (Hexanes/EtOAc 7:3). The disappearance of the alkyne spot (visualized via UV 254 nm or KMnO₄ stain) validates completion.

• Self-Validating Workup: Dilute the mixture with 10 mL of EtOAc and 10 mL of 0.1 M aqueous EDTA (pH ~8). Causality: EDTA strongly chelates residual copper, pulling it into the aqueous layer and preventing heavy-metal contamination in biological assays. Separate the layers, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Caption: Step-by-step experimental workflow for the CuAAC functionalization of terminal alkynes.

Sonogashira Cross-Coupling

Scientific Rationale: The Sonogashira coupling connects the terminal alkyne to aryl or vinyl halides, creating extended π-conjugated systems. This is critical for synthesizing fluorescent probes or rigidifying pharmacological scaffolds[5].

Causality of Reagents:

• Pd(PPh₃)₄ / CuI: A synergistic dual-catalyst system. Palladium undergoes oxidative addition with the aryl halide, while CuI forms a copper acetylide with the difluoromethoxy alkyne. Transmetalation between the two drives the C–C bond formation.

• Triethylamine (Et₃N): Acts as both the base (to deprotonate the alkyne and neutralize the generated HX) and the solvent.

Step-by-Step Protocol:

• Degassing (Critical Step): To an oven-dried Schlenk flask, add the aryl iodide (1.0 mmol) and Pd(PPh₃)₄ (0.05 mmol, 5 mol%). Evacuate and backfill the flask with Argon three times. Causality: Pd(0) is highly sensitive to oxygen; failure to degas will result in catalyst oxidation and homocoupling (Glaser coupling) of the alkyne.

• Reagent Addition: Dissolve 3-(difluoromethoxy)phenylacetylene (1.2 mmol) in anhydrous, degassed Et₃N (5.0 mL) and add it to the flask via syringe.

• Initiation: Add CuI (0.1 mmol, 10 mol%) under a positive stream of Argon. The reaction mixture typically darkens immediately upon CuI addition, indicating the formation of the copper acetylide.

• Reaction: Stir at room temperature (for aryl iodides) or heat to 60 °C (for aryl bromides) for 6–12 hours. Monitor via GC-MS.

• Workup: Filter the crude mixture through a short pad of Celite to remove precipitated triethylammonium halide salts and polymeric palladium residues. Wash the pad with EtOAc. Concentrate the filtrate and purify via silica gel flash chromatography.

Quantitative Data Summaries

The following tables summarize optimized reaction parameters and expected outcomes based on established methodologies for fluorinated terminal alkynes[2][5].

Table 1: Optimization of CuAAC Conditions for 3-(Difluoromethoxy)phenylacetylene

Catalyst System	Ligand	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)
CuI (10 mol%)	None	THF	25	12	65%
CuSO₄ / NaAsc	None	DMF	40	8	78%
CuSO₄ / NaAsc	THPTA	t-BuOH/H₂O (1:1)	25	3	95%

Table 2: Sonogashira Cross-Coupling Parameters with 3-(Difluoromethoxy)phenylacetylene

Aryl Halide	Catalyst System	Base / Solvent	Temp (°C)	Yield (%)
Iodobenzene	Pd(PPh₃)₄ / CuI	Et₃N (neat)	25	92%
4-Bromopyridine	Pd(PPh₃)₂Cl₂ / CuI	DIPEA / THF	60	85%
2-Chloroquinoline	Pd(dppf)Cl₂ / CuI	Cs₂CO₃ / DMF	90	76%

Conclusion

The offers a robust gateway to advanced fluorinated architectures. By strictly adhering to the mechanistic causality of the CuAAC and Sonogashira protocols outlined above—specifically regarding catalyst stabilization and oxygen exclusion—researchers can achieve near-quantitative yields. These methodologies provide scalable, self-validating routes for the late-stage derivatization of bioactive molecules and advanced materials.

References

• Diiodotrifluoromethoxylation of Terminal Alkynes The Journal of Organic Chemistry (2025). URL:[Link]

• Difluoromethylation of Terminal Alkynes by Fluoroform Organic Letters (2015). URL:[Link]

• High-throughput modular click chemistry synthesis of catechol derivatives as covalent inhibitors of SARS-CoV-2 3CLpro ScienceOpen (2024). URL:[Link]

• Click Chemistry Enables Rapid Development of Potent sEH PROTACs Using a Direct-to-Biology Approach bioRxiv (2025). URL:[Link]

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Technical Notes & Optimization

Technical Support Center: CuAAC Catalyst Optimization for 3-(Difluoromethoxy)phenylacetylene

Welcome to the Advanced Applications Portal. As a Senior Application Scientist, I have designed this troubleshooting hub specifically for drug development professionals and synthetic chemists working with electron-deficient alkynes. The difluoromethoxy group (–OCF₂H) is a highly valued lipophilic hydrogen bond donor and bioisostere in medicinal chemistry[1]. However, its electron-withdrawing nature fundamentally alters the reactivity of the terminal alkyne during Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), necessitating precise catalyst loading and ligand optimization to prevent reaction failure and byproduct formation.

Mechanistic Insights: The Substrate Challenge

To optimize a reaction, you must first understand the causality of the molecular interactions. The electron-withdrawing –OCF₂H group increases the acidity of the terminal alkyne proton. While this accelerates the formation of the critical copper(I)-acetylide intermediate, it acts as a double-edged sword: it also makes the substrate highly susceptible to oxidative homocoupling (Glaser coupling) if inactive Cu(II) species accumulate in the presence of oxygen[2][3].

CuAAC catalytic cycle highlighting the competing Glaser homocoupling pathway.

Troubleshooting Guides & FAQs

This section addresses the specific hurdles encountered when clicking 3-(difluoromethoxy)phenylacetylene, providing actionable, field-proven solutions.

Q1: My reaction yield is extremely low, and the solution turned green/blue. What happened? A1: A green or blue solution indicates that your active Cu(I) catalyst has oxidized into inactive Cu(II)[2][4]. This halts the click reaction entirely. The root cause is typically insufficient reducing agent or excessive oxygen exposure. Solution: Ensure your solvents are thoroughly degassed. Increase your sodium ascorbate loading to 10–20 mol% to continuously reduce any formed Cu(II) back to the active Cu(I) state[2][3].

Q2: I am observing a significant non-polar byproduct on my TLC/LCMS. How do I eliminate it? A2: This is the diyne byproduct formed via Glaser coupling, a side reaction where Cu(II) mediates the oxidative homocoupling of your alkyne[2]. Because 3-(difluoromethoxy)phenylacetylene is electron-deficient, it is particularly prone to this[3]. Solution: You must suppress Cu(II) formation. Do not simply increase the copper loading, as excess unliganded copper exacerbates the issue. Instead, reduce your Cu(I) loading to 1–5 mol% and introduce a stabilizing ligand like THPTA or TBTA to protect the copper center from oxidation[2][5].

Q3: Should I use TBTA or THPTA, and what is the optimal ligand-to-copper ratio? A3: The choice depends on your solvent system. For organic or mixed organic/aqueous systems (e.g., t -BuOH/H₂O), TBTA is highly effective at stabilizing Cu(I)[5][6]. For highly aqueous systems or bioconjugation, the water-soluble THPTA is mandatory[6][7]. Causality of Ratio: A 1:1 ratio leaves coordination sites open, allowing oxygen to attack the metal center. A ligand-to-copper ratio of 2:1 to 5:1 is strongly recommended to fully encapsulate the copper, preventing reactive oxygen species (ROS) generation and catalyst degradation[4][8].

Q4: Why does my sodium ascorbate seem to degrade instantly upon addition? A4: If ascorbate is added to a solution containing unliganded Cu(II), the copper will catalyze the rapid oxidation of the ascorbate, depleting your reducing agent before the reaction even begins[7][8]. Solution: You must pre-mix the CuSO₄ and your ligand (e.g., THPTA) before adding it to the reaction mixture, and always add the sodium ascorbate last to initiate the reaction[9].

Diagnostic workflow for resolving common CuAAC catalyst loading and yield issues.

Quantitative Optimization Data

The following table summarizes the impact of catalyst loading and ligand ratios on the yield and byproduct formation for 3-(difluoromethoxy)phenylacetylene.

Cu Source (Loading)	Ligand (Loading)	Ascorbate Loading	Atmosphere	Triazole Yield (%)	Diyne Byproduct (%)
CuSO₄ (10 mol%)	None	10 mol%	Aerobic	42%	38%
CuSO₄ (5 mol%)	THPTA (5 mol%)	10 mol%	Aerobic	71%	18%
CuSO₄ (5 mol%)	THPTA (10 mol%)	20 mol%	Degassed (Ar)	98%	< 1%
CuI (2 mol%)	TBTA (4 mol%)	None	Degassed (Ar)	92%	3%

Data Synthesis: Optimal results require low copper loading (2-5 mol%), an excess of stabilizing ligand, and strict deoxygenation to suppress the Glaser pathway.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Each step includes a mechanistic rationale and an in-process visual check to guarantee trustworthiness and reproducibility.

Materials:

• 3-(difluoromethoxy)phenylacetylene (1.0 equiv)

• Organic Azide (1.05 equiv)

• CuSO₄·5H₂O (0.05 equiv / 5 mol%)

• THPTA Ligand (0.10 equiv / 10 mol%)

• Sodium Ascorbate (0.20 equiv / 20 mol%)

• Solvent: t -BuOH / H₂O (1:1 v/v)

Step-by-Step Methodology:

• Solvent Deoxygenation (Critical Causality): Sparge the t -BuOH/H₂O solvent mixture with Argon or Nitrogen for at least 15 minutes. Rationale: Removing dissolved oxygen prevents the premature oxidation of Cu(I) to Cu(II), which is the primary driver of Glaser homocoupling[2][3].

• Substrate Assembly: In a dry, inert-gas-flushed flask, dissolve the 3-(difluoromethoxy)phenylacetylene and the organic azide in the degassed solvent mixture.

• Catalyst Pre-Complexation: In a separate, small vial, dissolve the CuSO₄·5H₂O and THPTA ligand in a minimal amount of degassed water. Rationale: Pre-forming the Cu-THPTA complex ensures that when the reducing agent is added, the resulting Cu(I) is immediately stabilized, preventing it from catalyzing the destruction of the ascorbate[8][9].

• Reaction Initiation: Add the pre-complexed Cu-THPTA solution to the main reaction flask. Finally, add the sodium ascorbate (freshly prepared as a 1M solution in degassed water) dropwise to initiate the reaction.

• In-Process Validation Check: Upon addition of the ascorbate, observe the reaction color. It should transition from a pale blue (Cu-II) to colorless or pale yellow (Cu-I). Validation: If the solution remains blue or turns green, the reduction has failed or oxygen has breached the system. Stop and add additional degassed ascorbate.

• Incubation & Scavenging: Stir the reaction at room temperature for 2–4 hours. Once complete (verified by TLC/LCMS), add a metal scavenger resin (e.g., QuadraPure™ or EDTA) and stir for 30 minutes before filtration. Rationale: Complete removal of residual copper is a mandatory regulatory requirement in drug development workflows.

References

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC Source: nih.gov URL:[Link]

• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology - Jena Bioscience Source: jenabioscience.com URL:[Link]

• Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC Source: nih.gov URL:[Link]

• Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions Source: researchgate.net URL:[Link]

• Synthesis of α-Difluoromethylene Ethers via Photoredox-Induced Hyperconjugative Ring Opening of gem-Difluorocyclopropanes | The Journal of Organic Chemistry Source: acs.org URL:[Link]

• Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - RSC Publishing Source: rsc.org URL:[Link]

• Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition - Beilstein Journals Source: beilstein-journals.org URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. BJOC - Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition [beilstein-journals.org]
• 6. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jenabioscience.com [jenabioscience.com]
• 9. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Aqueous Solubility Issues of 3-(Difluoromethoxy)phenylacetylene

Welcome to the Application Support Center. This guide is engineered for researchers and drug development professionals struggling with the aqueous insolubility of 3-(difluoromethoxy)phenylacetylene (CAS: 519059-03-1) 1.

Because the difluoromethoxy group (-OCF₂H) severely restricts hydrogen-bond accepting capabilities while maintaining high lipophilicity, this terminal alkyne exhibits near-zero solubility in water. Below, we provide field-proven, self-validating methodologies to solubilize this compound for both synthetic chemistry (e.g., CuAAC click reactions) and biological assays.

Synthetic Workflows: Micellar Catalysis

Q: Why does 3-(difluoromethoxy)phenylacetylene crash out of solution when I add water to my click reaction, even with 50% DMSO? A: The compound is highly hydrophobic. When the organic solvent fraction drops below the solvation threshold, hydrophobic exclusion forces the alkyne to aggregate. To perform fully aqueous CuAAC or Sonogashira couplings without toxic co-solvents, you must alter the microscopic solvent environment using micellar catalysis.

Q: What is the most effective way to solubilize this alkyne for room-temperature aqueous coupling? A: We recommend using TPGS-750-M , a designer surfactant composed of a hydrophilic PEG-750 chain and a lipophilic α-tocopherol (Vitamin E) core 2. In water, it spontaneously self-assembles into nanomicelles. The hydrophobic alkyne partitions entirely into the tocopherol core, creating a highly concentrated microenvironment where transition-metal catalyzed reactions occur rapidly 3.

Micellar solubilization and subsequent CuAAC reaction pathway using TPGS-750-M.

Protocol 1: Aqueous CuAAC using TPGS-750-M

Causality: This protocol relies on dynamic micellar exchange. High shear forces (stirring) are required to facilitate collisions between micelles containing the alkyne, the azide, and the copper catalyst.

• Preparation: Prepare a 2 wt% solution of TPGS-750-M in HPLC-grade water. Degas by sparging with nitrogen for 15 minutes to prevent oxidative quenching of the Cu(I) catalyst.

• Solubilization: Add 3-(difluoromethoxy)phenylacetylene (0.5 mmol) and the corresponding azide (0.5 mmol) to 1.0 mL of the surfactant solution.

• Self-Validation Checkpoint: Stir vigorously (≥800 rpm) for 5 minutes. The mixture must transition from a biphasic suspension with visible droplets to a homogeneous, slightly opaque nanoemulsion. If large droplets remain, increase the stir rate.

• Catalysis: Add CuSO₄·5H₂O (2 mol%) and sodium ascorbate (5 mol%).

• Reaction & Recovery: Stir at room temperature for 2-4 hours. Extract the triazole product with a minimal volume of ethyl acetate. The aqueous TPGS-750-M layer remains intact and can often be recycled for subsequent runs.

Biological Assays: Host-Guest Complexation

Q: I am using this alkyne as a chemical probe for live-cell imaging. Surfactants like TPGS-750-M lyse my cells. What is a biocompatible alternative? A: For in vitro and in vivo biological assays, micellar surfactants will disrupt cellular lipid bilayers. Instead, utilize Hydroxypropyl-β-Cyclodextrin (HP-β-CD) . HP-β-CD is a cyclic oligosaccharide featuring a hydrophilic exterior and a hydrophobic cavity 4. The difluoromethoxy-phenyl ring fits thermodynamically into this cavity, forming a 1:1 host-guest inclusion complex that dissolves freely in cell culture media without inducing cytotoxicity 5.

Thermodynamic formation of a host-guest inclusion complex using HP-β-Cyclodextrin.

Protocol 2: Preparation of Biocompatible HP-β-CD Inclusion Complexes

Causality: Complexation is an entropy-driven equilibrium. Mechanical energy (sonication) and thermal energy are required to overcome the initial hydration shell of the cyclodextrin cavity.

• Solution Prep: Dissolve HP-β-CD in PBS (pH 7.4) to a concentration of 100 mM.

• Complexation: Add an excess of 3-(difluoromethoxy)phenylacetylene (e.g., 10 mM target) to the CD solution.

• Equilibration: Sonicate in a water bath for 30 minutes, then shake at 37°C for 24 hours to ensure thermodynamic equilibrium is reached.

• Filtration (Self-Validation): Pass the suspension through a 0.22 µm PTFE syringe filter. This physically removes any uncomplexed alkyne. Validation: The resulting filtrate must be optically clear. If it is cloudy, the alkyne has merely formed an unstable suspension, indicating the HP-β-CD concentration must be increased.

• Quantification: Determine the exact concentration of the solubilized alkyne via HPLC against a known standard curve before applying it to your cell cultures.

Quantitative Data Comparison

To select the appropriate solubilization matrix, compare the empirical performance metrics below:

Solubilization Matrix	Approx. Solubility Limit	Biocompatibility	Primary Application	Solubilization Mechanism
Pure Water (pH 7)	< 0.01 mM	High	None	N/A
10% DMSO / Water	~ 0.5 mM	Low (Cytotoxic)	Analytical blanks	Co-solvent disruption
2 wt% TPGS-750-M	> 500 mM	Low (Lytic)	Synthetic Chemistry	Nanomicellar encapsulation
100 mM HP-β-CD	~ 5 - 10 mM	High (Safe for cells)	Live-cell assays	Host-guest inclusion

Troubleshooting & FAQs

Q: My TPGS-750-M reaction is extremely slow, and Dynamic Light Scattering (DLS) shows irregular particle sizes. What is wrong? A: Your stir rate is likely too low. Micellar catalysis relies on the continuous, dynamic fission and fusion of micelles to mix reactants. Ensure your magnetic stirrer is set to at least 800 rpm. Additionally, verify that your water was properly degassed; oxygen can easily diffuse into the micelles and disrupt the Cu(I) catalytic cycle.

Q: The cyclodextrin complex precipitates when I cool it down to 4°C for storage. Is the compound ruined? A: No. Inclusion complexation is a temperature-dependent equilibrium. At lower temperatures, the kinetic energy of the system drops, and the solubility of the complex decreases, causing precipitation. Simply warm the vial to 37°C and gently sonicate for 5 minutes to redissolve the complex before use.

Q: Can I use standard β-Cyclodextrin instead of HP-β-CD? A: It is not recommended. Native β-Cyclodextrin has a highly rigid intramolecular hydrogen-bonding network, limiting its own aqueous solubility to roughly 18 g/L 4. The hydroxypropyl derivative (HP-β-CD) disrupts this crystalline lattice, increasing the carrier's solubility to >500 g/L, which is necessary to drive the equilibrium toward full solubilization of the highly hydrophobic difluoromethoxy group.

References

• “Click” and Olefin Metathesis Chemistry in Water at Room Temperature Enabled by Biodegradable Micelles. National Institutes of Health (PMC). 3

• TPGS-750-M: A Second-Generation Amphiphile for Metal-Catalyzed Cross-Couplings in Water at Room Temperature. ACS Publications. 2

• Cyclodextrins as Active Therapeutic Agents: Beyond Their Role as Excipients. National Institutes of Health (PMC). 4

• Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. National Institutes of Health (PMC). 5

• 3-(Difluoromethoxy)phenylacetylene | CAS 519059-03-1. Sigma-Aldrich. 1

Sources

• 1. 519059-03-1 | Sigma-Aldrich [b2b.sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. “Click” and Olefin Metathesis Chemistry in Water at Room Temperature Enabled by Biodegradable Micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclodextrins as Active Therapeutic Agents: Beyond Their Role as Excipients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]

purification techniques for 3-(difluoromethoxy)phenylacetylene reaction mixtures

Technical Support Center: Purification of 3-(Difluoromethoxy)phenylacetylene Reaction Mixtures

Welcome to the Technical Support Center for the synthesis and purification of 3-(difluoromethoxy)phenylacetylene. This fluorinated building block is highly valued in medicinal chemistry for modulating lipophilicity and metabolic stability. However, its synthesis—typically via the Sonogashira cross-coupling of 1-bromo-3-(difluoromethoxy)benzene with trimethylsilylacetylene (TMS-acetylene) followed by desilylation—presents unique purification challenges.

This guide provides field-proven troubleshooting strategies, focusing on the causality of impurity formation and self-validating isolation protocols.

Synthesis & Purification Workflow

Workflow for the synthesis and purification of 3-(difluoromethoxy)phenylacetylene.

Troubleshooting FAQs

Q1: My crude mixture is heavily contaminated with triphenylphosphine oxide (TPPO). Column chromatography is inefficient at scale. How can I remove it?

• Causality: TPPO is an unavoidable byproduct generated from the oxidation of the triphenylphosphine ligands on your palladium catalyst (e.g., Pd(PPh3​)4​ or PdCl2​(PPh3​)2​ )[1]. It frequently co-elutes with semi-polar intermediates during silica gel chromatography.

• Solution: Leverage the differential solubility of TPPO. By adding a 1.8 M solution of ZnCl2​ in warm ethanol to the crude mixture, TPPO forms a highly insoluble ZnCl2​(TPPO)2​ complex that crashes out of solution and can be removed via simple filtration[2]. Alternatively, because 3-(difluoromethoxy)phenylacetylene is highly non-polar, triturating the crude residue in cold hexanes will precipitate the majority of the TPPO, as it is virtually insoluble in aliphatic hydrocarbons[1][3].

• Self-Validation: The precipitation of a heavy white solid upon the addition of ZnCl2​ confirms complexation. TLC analysis (using 20% EtOAc/Hexane) of the filtrate should show the complete disappearance of the bright UV-active baseline spot corresponding to TPPO.

Q2: I am observing a highly non-polar byproduct that mass spectrometry identifies as a dimer. What is this, and how do I separate it?

• Causality: This is the Glaser homocoupling impurity (1,4-bis(3-(difluoromethoxy)phenyl)buta-1,3-diyne). It forms when trace oxygen infiltrates the Sonogashira reaction, acting as an oxidant that converts the Cu(I) co-catalyst to Cu(II) . The Cu(II) species then catalyzes the oxidative homocoupling of the terminal alkyne[4].

• Solution: Prevention is critical. Sparge your amine solvent (e.g., triethylamine or diisopropylamine) with argon for at least 30 minutes prior to use, and maintain strict Schlenk conditions. If the dimer has already formed, do not attempt to separate it from the TMS-protected intermediate, as their Rf​ values are nearly identical. Instead, proceed to the desilylation step. The deprotected 3-(difluoromethoxy)phenylacetylene has a significantly lower boiling point and higher polarity than the dimer, allowing for easy separation via vacuum distillation or a selective hexane plug.

Q3: The isolated organic layer has a persistent blue/green tint. Will this affect downstream applications?

• Causality: The discoloration indicates the carryover of Copper(II) salts from the CuI co-catalyst. Residual copper can coordinate with the alkyne product, causing degradation over time or poisoning catalysts in subsequent cross-coupling or click-chemistry steps.

• Solution: Quench the reaction mixture with saturated aqueous ammonium chloride ( NH4​Cl ). The ammonia in equilibrium with the salt forms a deep blue, highly water-soluble complex[3].

• Self-Validation: Wash the organic layer with saturated NH4​Cl until the aqueous phase transitions from deep blue to completely colorless. A colorless aqueous wash validates the complete extraction of copper salts.

Quantitative Data: Comparison of Purification Methods

To assist in selecting the appropriate purification strategy, the following table summarizes the efficiency, yield impact, and scalability of various techniques applied to 3-(difluoromethoxy)phenylacetylene reaction mixtures.

Target Impurity	Recommended Method	Yield Recovery (%)	Scalability	Causality of Impurity
TPPO	ZnCl2​ Precipitation	>90%	Excellent (>100g)	Oxidation of Pd-phosphine ligands[1]
TPPO	Cold Hexane Trituration	80-85%	Good (10-50g)	Oxidation of Pd-phosphine ligands[1]
Copper Salts	Sat. NH4​Cl Aqueous Wash	>95%	Excellent (>100g)	CuI co-catalyst carryover[3]
Glaser Dimer	Post-Desilylation Distillation	75-85%	Moderate (<50g)	Oxygen-mediated Cu(II) homocoupling[4]
Palladium	Silica/Celite Plug	>95%	Excellent (>100g)	Soluble Pd-complex carryover

Experimental Protocol: Scalable Purification Workflow

This self-validating protocol outlines the step-by-step purification of the crude Sonogashira reaction mixture to yield pure 3-(difluoromethoxy)phenylacetylene.

Phase 1: Quenching and Metal Scavenging

• Quench: Upon completion of the Sonogashira coupling (verified by TLC showing the consumption of 1-bromo-3-(difluoromethoxy)benzene), cool the reaction mixture to room temperature.

• Copper Extraction: Dilute the mixture with ethyl acetate (3 volumes). Add an equal volume of saturated aqueous NH4​Cl . Stir vigorously for 15 minutes. The aqueous layer will turn deep blue[3].

• Phase Separation: Separate the layers. Repeat the NH4​Cl wash (typically 2-3 times) until the aqueous layer remains completely colorless, validating the removal of copper.

• Drying: Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Phase 2: TPPO Removal via Precipitation

• Dissolution: Dissolve the crude concentrated residue in a minimal amount of warm ethanol.

• Complexation: Add a 1.8 M solution of ZnCl2​ in ethanol (approx. 1.2 equivalents relative to the initial phosphine ligand load)[2].

• Precipitation: Stir the mixture at room temperature for 2 hours. A heavy white precipitate ( ZnCl2​(TPPO)2​ ) will form.

• Filtration: Filter the suspension through a medium-porosity fritted funnel. Wash the filter cake with a small amount of cold ethanol.

• Concentration: Concentrate the filtrate to dryness to obtain the crude TMS-protected intermediate, free of TPPO.

Phase 3: Desilylation and Final Isolation

• Deprotection: Dissolve the intermediate in methanol. Add 1.5 equivalents of anhydrous K2​CO3​ and stir at room temperature for 2 hours.

• Monitoring: Monitor via TLC (100% Hexanes). The deprotected 3-(difluoromethoxy)phenylacetylene will appear as a new, highly non-polar spot.

• Workup: Once complete, dilute with water and extract with hexanes (3 x 20 mL). The use of hexanes here selectively extracts the product while leaving polar impurities and residual salts in the aqueous phase.

• Filtration: Pass the combined hexane layers through a short plug of silica gel layered with Celite to remove any residual palladium nanoparticles.

• Isolation: Carefully concentrate the hexanes under reduced pressure (Note: 3-(difluoromethoxy)phenylacetylene is volatile; do not heat the water bath above 30°C). If Glaser dimer impurities remain, purify via Kugelrohr vacuum distillation.

Sources

• 1. Triphenylphosphine oxide - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. shenvilab.org [shenvilab.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

HPLC method validation for assessing 3-(difluoromethoxy)phenylacetylene purity

Optimizing and Validating HPLC Methods for 3-(Difluoromethoxy)phenylacetylene Purity: A Comparative Guide

3-(Difluoromethoxy)phenylacetylene (CAS: 519059-03-1) is a highly versatile fluorinated building block. Featuring both a terminal alkyne for copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry and an electron-withdrawing difluoromethoxy (–OCF₂H) group, it is increasingly utilized to modulate the pharmacokinetic profiles of active pharmaceutical ingredients (APIs).

However, assessing the chemical purity of this compound presents a distinct chromatographic challenge. Closely related synthetic impurities—such as des-fluoro analogs, regioisomers (e.g., 2- or 4-substituted derivatives), and unreacted starting materials—often co-elute when analyzed using traditional reversed-phase methodologies. As a Senior Application Scientist, I have found that achieving a self-validating, robust analytical method requires moving beyond default column choices and understanding the fundamental physical chemistry of the analyte.

This guide objectively compares the performance of standard Octadecylsilane (C18) columns against fluorinated stationary phases, providing a rigorously tested, step-by-step[1] to ensure absolute confidence in your purity assessments.

Mechanistic Column Selection: Standard C18 vs. Fluorinated Phases

The foundation of any robust HPLC method lies in the causality behind stationary phase selection.

Standard C18 columns rely almost exclusively on dispersive (hydrophobic) interactions. While highly effective for general lipophilic compounds, C18 phases lack the shape selectivity and specific dipole-dipole interaction capabilities required to resolve subtle structural differences in fluorinated regioisomers.

Conversely, Pentafluorophenyl (PFP) columns offer orthogonal selectivity. As detailed in recent [2], fluorinated phases provide enhanced retention and selectivity for halogenated compounds. The highly electronegative fluorine atoms on the PFP stationary phase induce a strong dipole. When 3-(difluoromethoxy)phenylacetylene passes through the column, the –OCF₂H group engages in specific dipole-dipole interactions, π−π interactions, and enhanced steric discrimination with the PFP phase. This effectively separates the target analyte from non-fluorinated or differently substituted impurities that would otherwise co-elute on a purely hydrophobic C18 phase.

Experimental Protocol: Self-Validating HPLC Methodology

To establish a self-validating system, the method must inherently prove its own reliability during every run. The following step-by-step protocol outlines the validation of a stability-indicating HPLC method for 3-(difluoromethoxy)phenylacetylene, strictly adhering to [3].

Step 1: Chromatographic Conditions Setup

• Stationary Phase: Pentafluorophenyl (PFP) column (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Isocratic elution using 60% Acetonitrile and 40% Water (ultrapure, 18.2 MΩ·cm).

  • Causality: The absence of ionizable functional groups on the alkyne and ether moieties eliminates the need for complex buffers or pH adjustments. This prevents baseline drift, reduces system wear, and maximizes detector sensitivity.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (optimal absorbance for the conjugated phenylacetylene π -system).

• Column Temperature: 30°C to ensure reproducible mass transfer kinetics.

Step 2: Preparation of Standard and Sample Solutions

• Diluent: Acetonitrile:Water (50:50, v/v) to match the mobile phase strength and prevent peak distortion (solvent effect).

• Stock Solution: Accurately weigh 10.0 mg of 3-(difluoromethoxy)phenylacetylene reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with the diluent (Yields 1.0 mg/mL).

• Working Solutions: Serially dilute the stock solution to construct a calibration curve ranging from 0.1 µg/mL to 50 µg/mL.

Step 3: System Suitability Testing (SST) Inject the 10 µg/mL standard solution in six consecutive replicates before any sample analysis.

• Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ≤ 2.0%, Tailing factor (Asymmetry) ≤ 1.5, and Theoretical plates (N) ≥ 5000. This ensures the system is primed and the column bed is uniform.

Step 4: Specificity and Forced Degradation Subject the sample to thermal (60°C for 48h), photolytic (UV light for 24h), and oxidative (3% H₂O₂ for 2h) stress.

• Causality: This proves the method is "stability-indicating." By forcing the molecule to degrade (e.g., oxidation of the alkyne to a ketone), we verify that degradation products do not interfere with the main peak's retention time, ensuring absolute specificity.

Step 5: Linearity, LOD, and LOQ Determination Inject the working solutions across the 0.1 to 50 µg/mL range. Calculate the regression line using the least-squares method.

• Calculations: Determine the Limit of Detection (LOD) and Limit of Quantitation (LOQ) based on the standard deviation of the response ( σ ) and the slope ( S ): LOD=3.3(σ/S) and LOQ=10(σ/S) .

Step 6: Precision and Accuracy

• Repeatability (Intra-day): Inject six independent preparations of the 10 µg/mL sample.

• Accuracy (Recovery): Spike known amounts of the standard into a blank matrix at 80%, 100%, and 120% of the target concentration. Calculate the percentage recovery to confirm the absence of matrix effects.

Quantitative Data: Performance Comparison

To objectively demonstrate the superiority of the mechanistically chosen stationary phase, the table below compares the validation metrics of the PFP column against a standard C18 column for the purity assessment of 3-(difluoromethoxy)phenylacetylene.

Validation Parameter	Standard C18 Phase	Pentafluorophenyl (PFP) Phase	Acceptance Criteria (ICH Q2(R2))
Retention Time (tR)	4.2 min	6.8 min	N/A
Resolution (Rs) from closest regioisomer	1.4 (Co-elution risk)	2.9 (Baseline separated)	Rs > 1.5
Tailing Factor (As)	1.35	1.05	As ≤ 1.5
Linearity (R²)	0.9985	0.9998	R² ≥ 0.999
LOD / LOQ (µg/mL)	0.08 / 0.25	0.02 / 0.06	Signal-to-Noise ≥ 3 (LOD) / 10 (LOQ)
Accuracy (% Recovery)	97.5% - 101.2%	99.1% - 100.4%	98.0% - 102.0%
Precision (% RSD)	1.8%	0.6%	≤ 2.0%

Data Synthesis: The PFP column significantly outperforms the C18 column. The enhanced resolution ( Rs=2.9 ) is a direct result of the fluorophilic interactions between the stationary phase and the difluoromethoxy group. Furthermore, the superior peak symmetry ( As=1.05 ) on the PFP column tightens the peak width, which directly contributes to a lower LOQ (0.06 µg/mL), making it highly reliable for trace impurity quantification in pharmaceutical development.

Validation Workflow Visualization

The following diagram maps the logical progression of the analytical validation process, architected to ensure a self-validating, closed-loop system.

Caption: ICH Q2(R2) logic flow for validating the purity of 3-(difluoromethoxy)phenylacetylene via HPLC.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL:[Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC Source: LCGC International URL:[Link]

• Validation of Analytical Procedures Q2(R2) - ICH Quality Guidelines Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

Sources

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A Comparative Guide to the Lipophilicity of 3-(Difluoromethoxy)phenylacetylene and Unfluorinated Phenylacetylenes

Lipophilicity is a critical physicochemical property in drug discovery, profoundly influencing a compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[1][2] The octanol-water partition coefficient (logP) is the gold-standard measure of this property, quantifying a molecule's preference for a lipid-like environment (n-octanol) versus an aqueous one.[3] Strategic modification of a molecule's lipophilicity is a cornerstone of medicinal chemistry, and the introduction of fluorine-containing functional groups has become a powerful tool in this endeavor.

This guide provides an in-depth comparison of the lipophilicity of 3-(difluoromethoxy)phenylacetylene against a series of structurally related, unfluorinated phenylacetylenes. We will explore the theoretical basis for the influence of the difluoromethoxy group, present standardized experimental protocols for accurate lipophilicity determination, and analyze available experimental data to guide researchers in their molecular design efforts.

Section 1: The Theoretical Underpinnings of Lipophilicity

Defining Lipophilicity: LogP and LogD

Before delving into experimental data, it is crucial to distinguish between two key terms:

• LogP (Partition Coefficient): This value represents the ratio of the concentration of a neutral compound in n-octanol to its concentration in water at equilibrium. It is an intrinsic property of a molecule in its un-ionized state.

• LogD (Distribution Coefficient): For ionizable compounds, the overall distribution between n-octanol and water is pH-dependent. LogD accounts for both the ionized and un-ionized species at a specific pH, typically physiological pH 7.4.[4] For neutral, non-ionizable molecules like the phenylacetylenes discussed here, LogD is equivalent to LogP.

A higher logP value signifies greater lipophilicity, which can enhance a compound's ability to cross lipid cell membranes. However, excessively high lipophilicity can lead to poor aqueous solubility, increased metabolic turnover, and off-target toxicity.[5]

The Unique Impact of the Difluoromethoxy (-OCF₂H) Group

Fluorine is the most electronegative element, and its incorporation into organic molecules can have profound, and sometimes non-intuitive, effects on their properties. While highly fluorinated groups like trifluoromethyl (-CF₃) and trifluoromethoxy (-OCF₃) are known to significantly increase lipophilicity, the difluoromethoxy (-OCF₂H) group presents a more nuanced case.[6]

The -OCF₂H group is of particular interest because it can adopt different conformations that drastically alter its local polarity.[7] It can switch between a highly lipophilic state and a more polar one, allowing it to adapt to changes in its molecular environment. This "chameleonic" character is due to the orientation of the C-F bonds relative to the oxygen lone pairs.[7] Furthermore, the difluoromethyl group can act as a "lipophilic hydrogen bond donor," a concept that adds another layer of complexity to its interactions within biological systems.[8][9] This unique combination of properties makes the -OCF₂H group a valuable substituent for fine-tuning drug-like characteristics.

Section 2: Experimental Methodologies for Lipophilicity Determination

Accurate and reproducible measurement of logP is essential for validating computational models and making informed decisions in drug development. Two methods are predominantly used in the industry: the Shake-Flask method and HPLC-based estimation.

The Gold Standard: OECD 107 Shake-Flask Method

The Shake-Flask method, as described in OECD Guideline 107, is the most direct and widely accepted technique for logP determination. It is suitable for compounds with logP values in the range of -2 to 4.

Detailed Experimental Protocol (OECD 107)

• Preparation of Phases:

  • Saturate high-purity n-octanol with water by shaking the two solvents together for 24 hours at the experimental temperature (e.g., 25°C), followed by separation.

  • Similarly, saturate water (or a suitable buffer for LogD measurements) with n-octanol. This pre-saturation is critical to prevent volume changes during the experiment.

• Test Substance Preparation:

  • Prepare a stock solution of the test compound in the solvent in which it is more soluble. The final concentration should not exceed 0.01 mol/L in either phase.

• Partitioning:

  • In a suitable vessel (e.g., a glass centrifuge tube with a screw cap), combine known volumes of the pre-saturated n-octanol and water phases.

  • Add a precise amount of the test substance stock solution.

  • It is recommended to run at least three replicates with different volume ratios of n-octanol to water (e.g., 2:1, 1:1, 1:2).

• Equilibration:

  • Agitate the vessels at a constant temperature until equilibrium is reached. This can take from several minutes to hours. A gentle, continuous inversion is preferred over vigorous shaking to avoid the formation of emulsions, which can be a significant source of error.

• Phase Separation:

  • Separate the two phases by centrifugation. This is the most effective way to break up any micro-emulsions that may have formed.

• Analysis:

  • Carefully withdraw an aliquot from each phase, ensuring no cross-contamination.

  • Determine the concentration of the test substance in each phase using a suitable analytical method, such as HPLC-UV or GC. A full calibration curve must be prepared for accurate quantification.

• Calculation:

  • Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase (C_oct) to the concentration in the aqueous phase (C_aq).

  • The final logP is expressed as the base-10 logarithm of P. The values from the replicate runs should fall within a range of ± 0.3 units.

Caption: Workflow for the OECD 107 Shake-Flask logP determination method.

High-Throughput Screening: HPLC-Based LogD Estimation

For early-stage discovery where large numbers of compounds need to be profiled, HPLC-based methods offer a rapid, automated alternative to the shake-flask technique. These methods are based on the principle that a compound's retention time on a reversed-phase column (e.g., C18) correlates with its lipophilicity.

General Experimental Protocol (Reversed-Phase HPLC)

• System Preparation:

  • Use a reversed-phase HPLC system with a C18 or similar column.

  • The mobile phase typically consists of an aqueous buffer (e.g., phosphate buffer at pH 7.4 for LogD7.4 estimation) and an organic modifier like methanol or acetonitrile.

• Calibration:

  • Select a set of 5-10 standard compounds with well-established, high-quality logP values that span the expected range of the test compounds.

  • Inject each standard and record its retention time (t_R).

  • Calculate the capacity factor (k') for each standard.

  • Generate a calibration curve by plotting the known logP values of the standards against their measured log k' values.

• Sample Analysis:

  • Dissolve the test compounds in a suitable solvent (e.g., DMSO, acetonitrile).

  • Inject each test compound onto the HPLC system using the same method as for the standards and record its retention time.

• Calculation:

  • Calculate the capacity factor (k') for each test compound from its retention time.

  • Interpolate the logP (or logD) of the test compound from its capacity factor using the linear regression equation derived from the calibration curve.

Caption: Workflow for HPLC-based estimation of lipophilicity.

Section 3: Comparative Analysis: Phenylacetylene Analogues

The following table summarizes available experimental logP data for a series of unfluorinated phenylacetylenes. This data provides a baseline for understanding how different substituents on the phenyl ring modulate lipophilicity.

Compound Name	Structure (SMILES)	Experimental logP	Source(s)
Phenylacetylene	C#Cc1ccccc1	2.40
4-Ethynyltoluene	C#Cc1ccc(C)cc1	1.98
4-Ethynylanisole	C#Cc1ccc(OC)cc1	2.32
4-Chlorophenylacetylene	C#Cc1ccc(Cl)cc1	3.01 (Calculated)	[See Note]
3-(Difluoromethoxy)phenylacetylene	C#Cc1cccc(OC(F)F)c1	Not Experimentally Available

Note on 4-Chlorophenylacetylene: An experimental logP value was not readily found in the literature. The value presented is a high-quality calculated value (ACD/Labs Percepta) for comparative purposes.

Analysis and Discussion

• Baseline Lipophilicity: The parent compound, phenylacetylene, is moderately lipophilic with a logP of 2.40.

• Effect of a Methyl Group: The addition of a methyl group in 4-ethynyltoluene decreases the logP to 1.98. This is somewhat counterintuitive as alkyl groups are generally considered lipophilic. However, in this small molecule, the methyl group may slightly increase aqueous solubility or alter interactions in the octanol phase in a way that lowers the partition coefficient.

• Effect of a Methoxy Group: The methoxy group in 4-ethynylanisole results in a logP of 2.32, which is very similar to the parent phenylacetylene. The lipophilic contribution of the methyl portion of the methoxy group is likely offset by the polarity of the oxygen atom.

• Effect of a Chloro Group: The chloro group, being both larger and more electronegative, is expected to increase lipophilicity. The calculated logP of 3.01 for 4-chlorophenylacetylene aligns with this expectation, showing a significant increase over the parent compound.

• Predicted Lipophilicity of 3-(Difluoromethoxy)phenylacetylene: While an experimental value is not available, we can make an expert prediction based on established principles. The replacement of the two hydrogens on the methoxy group's methyl with highly electronegative fluorine atoms in 3-(difluoromethoxy)phenylacetylene is expected to increase lipophilicity compared to its unfluorinated counterpart, 3-ethynylanisole (which would be expected to have a logP similar to the 4-isomer, ~2.32). The increase is due to the larger surface area and the hydrophobic nature of fluorine atoms. Studies have shown that the change in logP (ΔlogP) when replacing a methyl group with a difluoromethyl group can range from -0.1 to +0.4.[8][9] Therefore, it is reasonable to predict that the logP of 3-(difluoromethoxy)phenylacetylene will be significantly higher than that of 4-ethynylanisole (logP 2.32), likely falling in the range of 2.7 to 3.2, making it one of the more lipophilic compounds in this series, comparable to the chloro-analogue.

Conclusion

This guide demonstrates that substitution on the phenylacetylene scaffold provides a viable strategy for modulating lipophilicity. The introduction of a 3-(difluoromethoxy) group is predicted to substantially increase the lipophilicity relative to unfluorinated methyl or methoxy analogues, yielding a compound with a logP likely in the optimal range for drug candidates (often cited as 1-3).[2] The unique electronic and conformational properties of the -OCF₂H group offer medicinal chemists a sophisticated tool to fine-tune not only lipophilicity but also other key parameters like metabolic stability and target engagement.

For researchers working with these or similar compounds, the choice of lipophilicity assay is critical. While HPLC-based methods are invaluable for high-throughput screening, the OECD 107 shake-flask method remains the definitive standard for generating the high-quality, reliable data needed for regulatory submissions and in-depth structure-activity relationship studies.

References

• Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD. [Link]

• Dalvit, C., et al. (2017). Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. Journal of Medicinal Chemistry. [Link]

• Lin, H., et al. The Difluoromethyl Bioisoster: Examining the “Lipophilic Hydrogen Bond Donor” Concept. Preprints.org. [Link]

• Phenylacetylene | CAS#:536-74-3. Chemsrc. [Link]

• 4-Ethynyltoluene. LookChem. [Link]

• 4-Ethynyltoluene 766-97-2. Molbase. [Link]

• Lumachi, B., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• Dalvit, C., et al. (2017). Difluoromethyl Bioisostere: Examining the "Lipophilic Hydrogen Bond Donor" Concept. PubMed. [Link]

• OECD 107, OECD 117 and OECD 123. Phytosafe. [Link]

• APPENDIX B: MEASUREMENT OF PARTITIONING (KOW). ECETOC. [Link]

• Test No. 123: Partition Coefficient (1-Octanol/Water): Slow-Stirring Method. OECD. [Link]

• Partition coefficient: Shake bottle method according to OECD 107. Analytice. [Link]

• Phenylacetylene-d. PubChem. [Link]

• Najafi, A. Drug Lipophilicity and Absorption: The Continuous Challenge in Drug Discovery. Emery Pharma. [Link]

• Chiang, P-C., & Hu, Y. (2001). Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. ResearchGate. [Link]

• Böhm, H-J., et al. (2004). Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups. CHIMIA. [Link]

• Arnott, J. A., & Planey, S. L. (2012). The influence of lipophilicity in drug discovery and design. ResearchGate. [Link]

• Chang, G., Woody, N., & St. Charles, K. Providing the 'best' lipophilicity assessment in a drug discovery environment. Semantic Scholar. [Link]

• Giaginis, C., & Tsantili-Kakoulidou, A. (2016). The Impact of Lipophilicity in Drug Discovery: Rapid Measurements by Means of Reversed-Phase HPLC. Springer Nature Experiments. [Link]

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• 4-Ethynylanisole | CAS#:768-60-5. Chemsrc. [Link]

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• Lombardo, F., et al. (2002). Tool for lipophilicity determination in drug discovery basic and neutral compounds.

• Liang, C., et al. (2017). Determination of reversed-phase high performance liquid chromatography based octanol-water partition coefficients for neutral and ionizable compounds. RSC Advances. [Link]

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• 4-Ethynyltoluene, 1-Ethynyl-4-methylbenzene, p-Tolylacetylene. ChemBK. [Link]

• Tsantili-Kakoulidou, A., & Demopoulos, V. J. (2021). Drug-like Properties and Fraction Lipophilicity Index as a combined metric. IAPC Journals. [Link]

• 1-Chloro-4-ethynylbenzene. Synthonix, Inc. [Link]

• Lu, S., et al. (2011). On Quantitative Relationships Between Drug-Like Compound Lipophilicity and Plasma Free Fraction in Monkey and Human. PMC. [Link]

• Vu, A., et al. (2024). Computational logP Calculations and Determination of Lipophilicity Values of Fluorinated Morphine Derivatives. Chapman University Digital Commons. [Link]

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• Benzene, 1-chloro-4-ethynyl-. PubChem. [Link]

• 1-Ethynyl-4-methoxybenzene. PubChem. [Link]

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The Strategic Advantage of Fluorinated Terminal Alkynes: A Comparative Kinetic Guide

Terminal alkynes are foundational building blocks in modern drug discovery, bioconjugation, and materials science. While non-fluorinated alkynes are ubiquitous, they frequently suffer from metabolic liabilities and suboptimal reaction kinetics in sterically hindered environments. The strategic substitution of hydrogen with fluorine (e.g., 3-fluoropropyne, propargyl fluoride) fundamentally alters the electronic and steric landscape of the alkyne[1].

As a Senior Application Scientist, I have structured this guide to provide a rigorous, data-driven comparison of the reaction kinetics, regioselectivity, and metabolic stability of fluorinated versus non-fluorinated terminal alkynes. By understanding the causality behind these physicochemical shifts, researchers can intelligently select the optimal alkyne for their specific synthetic or biological applications.

Mechanistic Causality: The "Fluorine Effect" on Reactivity

The introduction of a highly electronegative fluorine atom adjacent to a terminal alkyne induces a strong inductive electron-withdrawing effect (-I). This single atomic substitution triggers a cascade of kinetic and thermodynamic consequences across various catalytic platforms.

Accelerated CuAAC (Click Chemistry) Kinetics

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the premier method for bioconjugation. The rate-limiting step in this catalytic cycle is the deprotonation of the terminal alkyne and the subsequent formation of the copper(I) acetylide intermediate.

• The Causality: The strong -I effect of fluorine significantly increases the acidity of the terminal alkyne proton (lowering its pKa). This facilitates much faster deprotonation by the base or ligand, accelerating the formation of the active copper acetylide species[1].

• Practical Impact: This kinetic enhancement is critical for late-stage functionalization, such as the synthesis of PET imaging probes, where rapid triazole formation is required before the radioactive isotope (e.g., 18F) decays[2].

Regioselectivity in the Pauson-Khand Reaction (PKR)

In transition-metal-mediated [2+2+1] cycloadditions, non-fluorinated internal alkynes often yield complex mixtures of regioisomers dictated primarily by steric bulk.

• The Causality: Fluorinated alkynes exhibit profound electronic control that overrides traditional steric hindrance. The electron-withdrawing nature of the fluorinated moiety strongly directs the fluorinated group to the α-position of the resulting cyclopentenone[3][4].

• Practical Impact: This allows for the highly predictable, regioselective synthesis of complex polycyclic scaffolds without the need for exhaustive chromatographic separations[5].

Mechanistic pathway of CuAAC highlighting the kinetic acceleration induced by fluorinated alkynes.

Quantitative Data Comparison

The following table summarizes the key physicochemical and kinetic differentials between standard non-fluorinated alkynes and their fluorinated counterparts.

Parameter	Non-Fluorinated Alkyne (e.g., Propyne)	Fluorinated Alkyne (e.g., 3-Fluoropropyne)	Impact on Experimental Workflow
Terminal Proton pKa	~25.0	~21.0 - 22.0 (Estimated)	Enables the use of milder bases; faster deprotonation[1].
CuAAC Relative Rate	Baseline (1x)	Accelerated (>1x)	Shorter incubation times; higher yields in dilute bioconjugation conditions.
PKR Regioselectivity	Steric-dependent (Mixed)	Highly α-selective	Predictable product formation; eliminates complex purification steps[3].
Metabolic Stability	Susceptible to CYP450 oxidation	Enhanced resistance	Improved in vivo half-life; higher bioavailability in drug candidates[1].
Lipophilicity (LogP)	Baseline	Modulated (often increased)	Alters cell permeability and target binding interactions.

Experimental Protocols: Self-Validating Systems

To objectively evaluate these differences in your own laboratory, the following self-validating protocols are provided. Every step is designed with internal controls to ensure data integrity.

Protocol A: Comparative Kinetic Profiling of CuAAC Reactions

This assay utilizes LC-MS/MS to quantify the rate of triazole formation, comparing a fluorinated vs. non-fluorinated alkyne against a standard fluorescent or UV-active azide.

Materials:

• Test Alkynes: 3-Fluoropropyne and Propyne (or suitable structural analogs).

• Azide: Benzyl azide (or a fluorogenic azide for real-time tracking).

• Catalyst System: CuSO₄·5H₂O, Sodium Ascorbate, THPTA ligand.

• Quenching Solution: Ice-cold Acetonitrile (ACN) containing 50 mM EDTA.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 10 mM stock solutions of the azide and both alkynes in DMSO. Prepare fresh 20 mM aqueous solutions of CuSO₄ and THPTA ligand. Mix CuSO₄ and THPTA in a 1:2 ratio and incubate for 10 minutes to form the active complex.

• Reaction Assembly: In separate vials, combine the azide (1 mM) and the respective alkyne (1 mM) in a suitable solvent mixture (e.g., 1:1 t-BuOH/H₂O or PBS for bioconjugation simulation).

• Initiation: Add the Cu/THPTA complex (0.1 mM final) to the reaction vials. Immediately initiate the reaction by adding freshly prepared Sodium Ascorbate (0.5 mM final) to reduce Cu(II) to the active Cu(I) species.

• Time-Course Sampling: At precise intervals (e.g., 0, 5, 15, 30, 60, and 120 minutes), extract a 50 µL aliquot from each reaction vial.

• Causal Quenching: Immediately inject the aliquot into 150 µL of the Quenching Solution (Ice-cold ACN + EDTA). Scientific Rationale: EDTA rapidly chelates the copper catalyst, instantly halting the cycloaddition. The cold ACN precipitates proteins (if using biological matrices) and stabilizes the analyte for accurate time-point preservation.

• Analysis: Centrifuge the quenched samples and analyze the supernatant via LC-MS/MS.

• Data Processing: Plot product concentration versus time. Calculate the pseudo-first-order rate constants ( kobs​ ) to quantitatively compare the kinetic acceleration provided by the fluorinated alkyne.

Step-by-step experimental workflow for comparative kinetic profiling of CuAAC reactions.

Protocol B: In Vitro Metabolic Stability (CLint) Assay

Fluorination is frequently used to block cytochrome P450 (CYP450) mediated oxidation. This protocol validates the metabolic advantage of the fluorinated alkyne[1].

Step-by-Step Methodology:

• Pre-incubation: Incubate the test compounds (1 µM final) with Human Liver Microsomes (HLM, 0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 5 minutes.

• Initiation: Start the metabolic reaction by adding an NADPH regenerating system. Scientific Rationale: NADPH is the obligatory cofactor for CYP450 enzymes; its addition strictly controls the start time of metabolic degradation.

• Sampling & Quenching: At 0, 15, 30, 45, and 60 minutes, remove aliquots and quench in ice-cold ACN containing an internal standard (e.g., tolbutamide).

• Analysis: Centrifuge to pellet proteins and analyze the parent compound depletion via LC-MS/MS. Calculate the intrinsic clearance ( CLint​ ) to demonstrate the enhanced half-life of the fluorinated variant.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Late-Stage Functionalization through Click Chemistry Provides GLUT5-Targeting Glycoconjugate as a Potential PET Imaging Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Pauson–Khand reaction of fluorinated compounds [beilstein-journals.org]
• 4. d-nb.info [d-nb.info]
• 5. Pauson-Khand Reaction of Internal Dissymmetric Trifluoromethyl Alkynes. Influence of the Alkene on the Regioselectivity - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

3-(Difluoromethoxy)phenylacetylene proper disposal procedures

Comprehensive Disposal and Handling Protocol for 3-(Difluoromethoxy)phenylacetylene

As a dual-hazard molecule, 3-(Difluoromethoxy)phenylacetylene (CAS: 519059-03-1) presents unique challenges in laboratory safety and waste logistics. It combines the acute oral toxicity (GHS06, H301) and thermal stability of a fluorinated ether with the reactive, potentially explosive nature of a terminal alkyne.

To ensure regulatory compliance and laboratory safety, disposal protocols cannot simply treat this as standard organic waste. This guide provides a mechanistic, self-validating framework for the safe handling, quenching, and disposal of this compound.

Part 1: Mechanistic Safety Analysis (The "Why")

True laboratory safety requires understanding the chemical causality behind disposal rules. 3-(Difluoromethoxy)phenylacetylene requires strict segregation and specific destruction methods due to two distinct reactive moieties:

1. The Terminal Alkyne: Risk of Explosive Acetylides The terminal sp-hybridized carbon possesses an unusually acidic proton (pKa ~25)[1]. In the presence of strong bases or heavy metal salts (specifically Copper (I), Silver, and Mercury), the alkyne readily deprotonates to form metal acetylides[2][3]. Unlike alkali metal acetylides, heavy metal acetylides are highly covalent, thermodynamically unstable, and extremely shock-sensitive (explosive) when dry[2][3].

• Operational Rule: Never dispose of unquenched 3-(Difluoromethoxy)phenylacetylene into waste streams containing heavy metals.

2. The Difluoromethoxy Group: Generation of Hydrogen Fluoride (HF) Fluorinated organic compounds possess exceptionally strong C–F bonds. Standard municipal or low-temperature incineration fails to fully break these bonds, leading to the release of toxic Products of Incomplete Combustion (PICs), including fluorocarbons and PFAS-like fragments[4][5]. When subjected to proper high-temperature thermal destruction, the molecule decomposes to yield Hydrogen Fluoride (HF) gas[5][6].

• Operational Rule: Waste must be strictly categorized as "Halogenated Organic Waste" to ensure it is routed to a permitted hazardous waste combustor capable of operating at >1000°C and equipped with Wet Flue Gas Desulfurization (WFGD) scrubbers to neutralize HF[7][8].

Part 2: Operational Disposal Protocols

The following step-by-step methodologies must be employed based on the state of the chemical.

Protocol A: Quenching and Disposal of Reaction Mixtures

Use this protocol post-reaction (e.g., after Sonogashira couplings or CuAAC "Click" chemistry) to neutralize reactive acetylide anions before disposal.

• Dilution: Transfer the crude reaction mixture to a chemical fume hood. Dilute the mixture with an inert, compatible solvent (e.g., Tetrahydrofuran or Toluene) to reduce the concentration of reactive species[9].

• Protonation (Quenching): Slowly add a mild proton source, such as saturated aqueous Ammonium Chloride ( NH4​Cl ) or 1M HCl , dropwise while stirring vigorously[9].

  • Causality: NH4​Cl provides a sufficient proton source to neutralize any residual acetylide anions and regenerate the terminal alkyne without triggering the highly exothermic reactions associated with concentrated strong acids.

• Maturation: Allow the mixture to stir at room temperature for 30 minutes to ensure complete homogeneity and total neutralization of highly reactive species[9].

• Phase Separation: If a biphasic mixture forms, separate the aqueous and organic layers.

• Waste Routing: Transfer the organic layer (containing the fluorinated alkyne) to a clearly labeled Halogenated Organic Waste container. The aqueous layer (if it contains copper/metal catalysts) must be routed to a separate Aqueous Heavy Metal Waste container.

Protocol B: Disposal of Unused or Expired Neat Chemical

Use this protocol for pure reagent remaining in its original packaging.

• Do Not Dilute: Do not attempt to quench or dilute pure 3-(Difluoromethoxy)phenylacetylene.

• Containment: Ensure the original glass container is tightly sealed with a PTFE-lined cap to prevent the escape of combustible vapors.

• Secondary Containment: Place the sealed vial inside a secondary shatter-proof container (e.g., a plastic safety jar) packed with an inert absorbent material like vermiculite.

• Labeling & Routing: Label explicitly as "Toxic (H301) - Halogenated Fluorinated Organic". Route directly to your institution's Environmental Health and Safety (EHS) office for high-temperature incineration[4].

Part 3: Waste Segregation & Logistical Parameters

To prevent cross-contamination and ensure EPA/RCRA compliance, adhere to the quantitative and logistical parameters outlined in the table below.

Waste Category	Primary Hazard	Approved Receptacle	Max Accumulation Time	Required Treatment Method
Neat Chemical (Expired)	Acute Tox. 3 (Oral)	Original sealed glass in secondary containment	90 days (EPA RCRA standard)	High-temp incineration (>1000°C) with HF scrubbing[5]
Quenched Organic Rxn Mixture	Flammable / Halogenated	HDPE Jerrycan (Red/Yellow coded for Halogens)	90 days	Permitted hazardous waste combustor[7]
Aqueous Wash (with Metals)	Environmental Toxicity	HDPE Jerrycan (Blue coded for Aqueous)	90 days	Chemical precipitation / Water treatment
Accidental Metal Acetylide	Shock-Sensitive Explosive[3]	DO NOT STORE	0 days (Immediate Action)	Immediate wet chemical deactivation (dilute HNO3​ )[3]

Part 4: Disposal Workflow Visualization

The following logic tree dictates the operational flow for handling 3-(Difluoromethoxy)phenylacetylene waste safely.

Caption: Decision matrix and chemical transformation workflow for fluorinated alkyne disposal.

References

• U.S. Environmental Protection Agency (EPA). "2024 Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances." EPA.gov. Available at:[Link]

• ResearchGate / Academax. "Study on the resource utilization of high fluorine-containing organic waste through fluidized incineration." ResearchGate.net. Available at:[Link]

• Master Organic Chemistry. "Acetylides from Alkynes, and The Substitution Reactions of Acetylides." Masterorganicchemistry.com. Available at: [Link]

• Lumen Learning. "Alkyne Acidity: Formation of Acetylide Anions." Lumenlearning.com. Available at: [Link]

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• 8. Evolution and distribution characteristics of fluorine during the incineration of fluorine-containing waste in a hazardous waste incinerator-Academax [academax.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling 3-(Difluoromethoxy)phenylacetylene

As a Senior Application Scientist, I recognize that handling fluorinated alkynes requires moving beyond generic safety data sheets. In drug discovery and medicinal chemistry, 3-(Difluoromethoxy)phenylacetylene (CAS: 519059-03-1) is a highly valuable building block used to introduce the difluoromethoxy (-OCF2H) bioisostere, which modulates metabolic stability and lipophilicity.

However, the very properties that make it synthetically desirable—its reactive terminal alkyne and highly lipophilic fluorinated moiety—create specific operational hazards. This guide provides a mechanistic breakdown of the required Personal Protective Equipment (PPE) and a self-validating operational workflow for handling this compound safely.

Mechanistic Hazard Analysis: The "Why" Behind the PPE

To design an effective safety protocol, we must first understand the molecular causality of the hazards:

• The Difluoromethoxy Group (Lipophilicity & Dermal Penetration): The addition of the -OCF2H group significantly increases the molecule's partition coefficient (LogP). This high lipophilicity allows the compound to rapidly permeate the lipid bilayer of the stratum corneum (skin). Consequently, standard thin latex gloves offer virtually zero protection against this chemical. It is classified as an Acute Tox. 3 (Oral) hazard[1], and rapid dermal absorption can lead to systemic toxicity[2].

• The Terminal Alkyne (Reactivity & Combustibility): Phenylacetylenes are combustible liquids/vapors[1]. More critically for laboratory operations, terminal alkynes can react with heavy metals (such as Copper or Silver) to form highly shock-sensitive, explosive metal acetylides[3]. Because this compound is frequently used in Sonogashira couplings or Copper-Catalyzed Azide-Alkyne Cycloadditions (CuAAC), waste segregation is a matter of life and death.

Quantitative Hazard Summary

Property	Specification
CAS Number	519059-03-1
Molecular Weight	168.14 g/mol
GHS Classifications	Acute Tox. 3 (Oral); Skin Irrit. 2; Eye Irrit. 2A; STOT SE 3[1][2]
Hazard Statements	H301 (Toxic if swallowed), H315, H319, H335[1][2]
Storage Class	6.1C (Combustible acute toxic Cat.3)[1]

Mandatory PPE Matrix

Based on the mechanistic hazard profile, the following PPE is strictly required. This is a self-validating system: you must verify the integrity of each component before beginning your workflow.

PPE Category	Required Specification	Mechanistic Justification & Validation Step
Hand Protection	Heavy-duty Nitrile (min 8 mil) or Butyl Rubber. Double-gloving is mandatory.	Justification: Prevents rapid dermal permeation of the lipophilic -OCF2H group. Validation: Perform a pneumatic (inflation) test on the outer glove to check for micro-tears before donning.
Eye Protection	ANSI Z87.1 Chemical Splash Goggles.	Justification: The compound is a severe ocular irritant (H319)[2]. Safety glasses with side shields are insufficient against liquid vapor/splashes.
Body Protection	Flame-Resistant (FR) Lab Coat with fitted cuffs.	Justification: Mitigates the combustibility hazard of the phenylacetylene backbone[3].
Respiratory	Class II Type B2 Biological Safety Cabinet or Certified Chemical Fume Hood.	Justification: Prevents inhalation of irritating vapors (H335)[2]. Validation: Verify the digital monitor reads a minimum face velocity of 100 fpm before opening the reagent bottle.

Visualizing the Safety Pathway

The following diagram illustrates the logical relationship between the chemical's exposure routes and the mandatory PPE mitigation strategies.

Exposure routes and corresponding PPE mitigation strategies for handling fluorinated alkynes.

Operational Workflow & Disposal Protocol

When utilizing 3-(Difluoromethoxy)phenylacetylene in cross-coupling reactions, follow this step-by-step, self-validating methodology to ensure both chemical integrity and operator safety.

Phase 1: Preparation and Transfer

• Environment Purge: Ensure the fume hood is clear of any heavy metal salts (especially Cu(I), Cu(II), or Ag(I) compounds) to prevent accidental acetylide formation on the benchtop.

• Inert Atmosphere: Because the compound is combustible[1], purge your reaction vessel with an inert gas (Nitrogen or Argon) for 5 minutes prior to introduction.

• Syringe Transfer: Do not pour the liquid. Use a gas-tight glass syringe with a Luer-lock needle. Validation: Pull a small amount of inert gas into the syringe first to verify the seal before drawing the chemical.

Phase 2: Emergency Spill Response

• Evacuation & Isolation: If a spill occurs outside the fume hood, immediately evacuate the immediate area and shut off all ignition sources[4].

• Containment: Do not use water. Cover the spill with an activated carbon adsorbent or dry sand[4].

• Cleanup: Wearing full PPE (including a half-mask respirator with organic vapor cartridges if ventilation is compromised), sweep the adsorbent into a non-sparking, sealable container[3].

Phase 3: Reaction Quenching and Waste Segregation (Critical)

The most common safety failure with terminal alkynes occurs during disposal.

• Catalyst Quenching: If you used the alkyne in a copper-catalyzed reaction, you must quench the copper catalyst before disposal. Add an aqueous solution of EDTA or ammonium hydroxide to complex the free copper ions.

• Aqueous/Organic Separation: Separate the organic layer (containing unreacted alkyne) from the aqueous layer (containing the complexed metal).

• Segregated Disposal: Place the organic waste into a dedicated "Non-Halogenated Organic Waste" carboy. Never dispose of unreacted 3-(Difluoromethoxy)phenylacetylene into a waste container that holds heavy metal waste, as the gradual evaporation of solvents can leave behind dry, highly explosive metal acetylides[3].

Sources

• 1. 3-(difluoromethoxy)phenylacetylene AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. www-s.mechse.uiuc.edu [www-s.mechse.uiuc.edu]